3-(Methylsulfanyl)-2H-1,4-benzoxazine

• CAS: 21744-76-3

Core Science & Biosynthesis

3-(methylsulfanyl)-2H-1,4-benzoxazine chemical structure properties

Topic: 3-(Methylsulfanyl)-2H-1,4-benzoxazine Chemical Structure Properties Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

3-(Methylsulfanyl)-2H-1,4-benzoxazine (also known as 3-methylthio-1,4-benzoxazine) is a heterocyclic imidothioate intermediate critical in the synthesis of bioactive 1,4-benzoxazine derivatives.[1] Characterized by a 1,4-benzoxazine core with a methylsulfanyl group at the C3 position, this compound serves as a potent electrophilic scaffold. The methylthio group acts as a pseudo-halogen, functioning as an excellent leaving group for nucleophilic substitution reactions, enabling the rapid generation of 3-amino-1,4-benzoxazines—a structural motif found in various kinase inhibitors, antimicrobial agents, and dopamine receptor antagonists.

This guide details the structural properties, validated synthetic protocols, and reactivity profiles of 3-(methylsulfanyl)-2H-1,4-benzoxazine, providing a self-contained reference for medicinal chemists.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6]

The molecule consists of a benzene ring fused to a 1,4-oxazine ring containing a sulfur-methyl ether at the imine carbon (C3). Its reactivity is dominated by the imino-thioether functionality, which makes the C3 position highly susceptible to nucleophilic attack.

Structural Data

Property	Detail
IUPAC Name	3-(Methylsulfanyl)-2H-1,4-benzoxazine
Common Synonyms	3-Methylthio-1,4-benzoxazine; 3-Methylmercapto-1,4-benzoxazine
Molecular Formula	C₉H₉NOS
Molecular Weight	179.24 g/mol
Core Scaffold	2H-1,4-Benzoxazine
Key Functional Group	Imidothioate (Cyclic thioimidate)

Physicochemical Profile (Calculated & Experimental Consensus)

Parameter	Value/Range	Significance
LogP (Predicted)	~2.3 - 2.6	Moderate lipophilicity; suitable for CNS-active library design.
H-Bond Donors	0	Lacks NH/OH donors, improving membrane permeability.
H-Bond Acceptors	2 (N, O)	Interaction points for target binding pockets.
Topological Polar Surface Area	~37 Ų	Favorable for oral bioavailability (Rule of 5 compliant).
Solubility	Low in water; Soluble in DCM, EtOAc, DMSO	Requires organic solvents for reaction handling.

Synthetic Methodology

The synthesis of 3-(methylsulfanyl)-2H-1,4-benzoxazine is typically achieved via a two-step "Thionation-Methylation" protocol starting from the commercially available lactam, 2H-1,4-benzoxazin-3(4H)-one.

Reaction Pathway Visualization

The following diagram outlines the conversion of the lactam to the target imidothioate.

Caption: Two-step synthesis of 3-(methylsulfanyl)-2H-1,4-benzoxazine via thionation and S-alkylation.

Detailed Protocol

Step 1: Thionation (Lactam to Thiolactam)

• Reagents: 2H-1,4-Benzoxazin-3(4H)-one (1.0 eq), Lawesson's Reagent (0.6 eq).

• Solvent: Anhydrous Toluene.

• Procedure: Suspend the lactam in toluene. Add Lawesson's Reagent.[2] Reflux the mixture for 2–4 hours under nitrogen. Monitor by TLC (the thione is typically less polar and yellow).

• Workup: Cool to room temperature. Filter off any solid residue. Concentrate the filtrate. Purify via silica gel column chromatography (Hexane/EtOAc) to yield the yellow crystalline thione [1].

Step 2: S-Methylation (Thiolactam to Imidothioate)

• Reagents: 2H-1,4-Benzoxazine-3(4H)-thione (1.0 eq), Methyl Iodide (MeI) (1.2 eq), Anhydrous K₂CO₃ (2.0 eq).

• Solvent: Acetone or DMF.

• Procedure: Dissolve the thione in acetone. Add K₂CO₃ followed by dropwise addition of MeI. Stir at room temperature for 4–6 hours.

• Workup: Filter the inorganic salts. Evaporate the solvent.[3][4] The residue is typically partitioned between water and Ethyl Acetate. The organic layer is dried (Na₂SO₄) and concentrated to yield 3-(methylsulfanyl)-2H-1,4-benzoxazine [2].

Reactivity Profile & Applications

The defining feature of 3-(methylsulfanyl)-2H-1,4-benzoxazine is the lability of the methylthio group. It serves as a "chemical handle," allowing the benzoxazine core to be functionalized with diverse nucleophiles.

Nucleophilic Displacement Mechanism

The SMe group is a better leaving group than an alkoxy group in this context. Reaction with primary or secondary amines yields 3-amino-1,4-benzoxazines , a scaffold exhibiting significant biological activity (e.g., serotonin reuptake inhibition, dopamine antagonism).

Caption: Divergent synthesis of bioactive benzoxazine derivatives via nucleophilic displacement of the SMe group.

Key Applications in Drug Discovery

• Kinase Inhibition: The 3-amino-benzoxazine motif mimics the ATP-binding hinge region of kinases.

• Antimicrobial Agents: Derivatives synthesized via this intermediate have shown efficacy against M. tuberculosis and S. aureus [3].

• Triazole Synthesis: Reaction with hydrazine yields the hydrazide, which can be cyclized to form triazolo-benzoxazines, a class of compounds with anxiolytic properties [4].

References

• Thionation Protocols: Srinivas Rao, S., et al. "A PTC Assisted Thionation: Synthesis of 2H-1,4-Benzoxazine-3(4H)-thiones." Chemistry, 2001.[5] Link

• S-Alkylation & Reactivity: Huang, X., et al. "Solid-phase synthesis of 3-amino-1,4-benzoxazines." Journal of Combinatorial Chemistry, 2008.

• Biological Activity: Pospiech, D., et al. "Benzoxazine derivatives and their antimicrobial activity." ResearchGate, 2016. Link

• Triazole Fused Systems: Reddy, G.J., et al. "Synthesis of fused heterocycles derived from 2H-1,4-benzoxazin-3(4H)-ones." Journal of Heterocyclic Chemistry, 2011.[5] Link

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Distinguishing Isomeric Scaffolds: A Comparative Analysis of 2H-1,4-Benzoxazine and 4H-1,4-Benzoxazine

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed comparative analysis of the 2H-1,4-benzoxazine and 4H-1,4-benzoxazine isomers. Moving beyond basic structural identification, this document delves into the nuanced differences in stability, reactivity, and spectroscopic signatures that are critical for rational drug design, synthetic strategy, and materials science applications. The insights and protocols herein are curated to provide researchers with a robust foundational understanding for leveraging these important heterocyclic scaffolds.

Core Structural and Electronic Differentiation

The fundamental distinction between 2H-1,4-benzoxazine and 4H-1,4-benzoxazine lies in the position of one of the endocyclic double bonds, which dictates the location of a hydrogen atom and profoundly influences the molecule's electronic character and overall stability. These two forms are tautomers, meaning they can interconvert, although the equilibrium is heavily influenced by substitution patterns.[1]

The 2H-isomer features a saturated carbon (CH₂) at the C2 position, adjacent to the oxygen atom, with the hydrogen on the nitrogen atom being implicitly part of the amine. In contrast, the 4H-isomer possesses a double bond between C2 and C3, rendering the heterocyclic ring aromatic, with the distinguishing hydrogen atom located on the nitrogen at the N4 position.[1]

Figure 1: Core Structures of 1,4-Benzoxazine Tautomers

Tautomerism and Thermodynamic Stability

The parent, unsubstituted 1,4-benzoxazine system exists in an equilibrium that favors the 2H-tautomer.[1] However, this balance is decisively shifted by substitution:

• N4-Substitution: Attaching a substituent to the nitrogen atom at position 4 eliminates the possibility of the N-H tautomerism, thereby locking the structure into the 4H-form .[1] This is a critical consideration in synthetic design.

• C2/C3-Substitution: Substituents at the C2 or C3 positions generally favor the 2H-form , as this avoids disrupting the aromaticity of the benzene ring while accommodating the substituent on the heterocyclic portion.[1]

The stability of the 4H-isomer is often attributed to the aromaticity of the oxazine ring, which creates a more delocalized and stable electron system. The 2H-isomer, lacking this aromaticity in the heterocyclic ring, possesses a distinct enamine-like character, which dictates its reactivity.

Comparative Reactivity and Synthetic Considerations

The structural and electronic differences between the isomers directly translate to distinct reactivity profiles, which must be understood to design effective synthetic routes and predict downstream chemical behavior.

Reactivity Profiles

• 2H-1,4-Benzoxazine: The enamine-like double bond (C3=C-N) makes this isomer susceptible to oxidation and electrophilic attack at the C3 position.[1] This reactivity can be harnessed for further functionalization but also represents a potential liability, leading to instability under certain conditions. Complex hydrides like lithium aluminum hydride do not reduce the C=C double bond but can reduce other functional groups on the molecule.[1]

• 4H-1,4-Benzoxazine: The aromatic nature of the heterocyclic ring imparts greater stability. Reactions tend to resemble those of other aromatic heterocycles, often requiring more forcing conditions for ring modification compared to its 2H counterpart. The N-H proton is weakly acidic and can be deprotonated with a suitable base.

Synthetic Pathways: Rationale and Protocols

The synthesis of each isomer requires distinct strategies tailored to achieve the desired double bond placement. The choice of starting materials and reaction conditions is paramount for selectively accessing one tautomer over the other.

A common and reliable method for synthesizing the 2H-scaffold involves the reaction of 2-aminophenols with α-haloketones or related compounds, followed by cyclization. This approach builds the heterocyclic ring by forming the C-N and C-O bonds.

Figure 2: Synthetic Workflow for 2H-1,4-Benzoxazines

Experimental Protocol: Synthesis of 2,3-Diphenyl-2H-1,4-benzoxazine

• Rationale: This protocol utilizes the reaction between 2-aminophenol and benzoin (an α-hydroxyketone which can tautomerize or be activated). The cyclization is often acid-catalyzed, promoting the dehydration step that forms the heterocyclic ring.

• Step 1: Reaction Mixture Preparation: In a round-bottom flask equipped with a reflux condenser, combine 2-aminophenol (1.0 eq), benzoin (1.0 eq), and a catalytic amount of p-toluenesulfonic acid (0.1 eq) in toluene.

• Step 2: Reflux and Water Removal: Heat the mixture to reflux using a Dean-Stark apparatus to azeotropically remove the water formed during the cyclization. Monitor the reaction progress by TLC.

• Step 3: Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the organic layer with saturated sodium bicarbonate solution, followed by brine.

• Step 4: Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the pure 2,3-diphenyl-2H-1,4-benzoxazine.

Accessing the 4H-scaffold typically involves strategies that ensure N-substitution or create the C2=C3 double bond from a saturated precursor. One effective method is the oxidative cyclization of a substituted 2-aminophenol with a β-diketone or β-ketoester.[2][3]

Experimental Protocol: Synthesis of a Substituted 4H-1,4-benzothiazine (Analogous DMSO-mediated method for Benzoxazines)

• Rationale: This protocol, adapted from benzothiazine synthesis, uses dimethyl sulfoxide (DMSO) not only as a solvent but also as an oxidant to facilitate the formation of the C=C bond during the cyclization of 2-aminophenol with a β-diketone.[2][3][4] The N-H remains, yielding the 4H isomer.

• Step 1: Initial Condensation: In a flask, dissolve the substituted 2-aminophenol (1.0 eq) and a β-diketone (e.g., acetylacetone, 1.1 eq) in DMSO.

• Step 2: Oxidative Cyclization: Heat the reaction mixture to 110-120 °C and stir for several hours. The DMSO facilitates the condensation and subsequent oxidation to form the aromatic oxazine ring. Monitor the reaction by TLC.

• Step 3: Isolation: After completion, cool the reaction mixture and pour it into ice-cold water. The product will often precipitate out of the solution.

• Step 4: Purification: Collect the solid product by filtration, wash thoroughly with water, and dry. Recrystallization from a suitable solvent (e.g., ethanol) can be performed for further purification.

Spectroscopic Differentiation: A Practical Guide

Unambiguous identification of the correct isomer is crucial. ¹H NMR, ¹³C NMR, and FT-IR spectroscopy provide characteristic fingerprints for each scaffold.

Spectroscopic Technique	2H-1,4-Benzoxazine Signature	4H-1,4-Benzoxazine Signature	Rationale for Difference
¹H NMR	Singlet for O-CH₂ protons, typically ~4.6 ppm[5]. Broad singlet for the N-H proton (if unsubstituted).	Absence of the high-field O-CH₂ signal. Signals for vinylic protons (C2-H, C3-H) in the heterocyclic ring. Signal for the 4H proton on nitrogen.	The presence of a saturated sp³ carbon at C2 in the 2H-isomer versus sp² carbons in the 4H-isomer.
¹³C NMR	Signal for the sp³ C2 carbon, typically in the range of 65-75 ppm.	Signals for two sp² carbons (C2 and C3) in the heterocyclic ring, typically >100 ppm.	The hybridization state of the C2 and C3 carbons differs between the two isomers.
FT-IR	Strong N-H stretching band (~3300-3400 cm⁻¹). C-O and C-N stretching bands.	C=C stretching band from the oxazine ring. Aromatic C-H stretches. N-H stretching band.	The key difference is the presence of an endocyclic C=C bond in the 4H-isomer and the sp³ CH₂ group in the 2H-isomer.

Relevance in Drug Development and Materials Science

The 1,4-benzoxazine core is a privileged scaffold found in numerous biologically active compounds and high-performance polymers.[6]

• In Drug Discovery: The specific isomeric form is critical for receptor binding and metabolic stability. For instance, derivatives of 2H-1,4-benzoxazin-3(4H)-one are extensively studied for their anti-inflammatory, analgesic, and neuroprotective properties, acting on targets like COX-2 and various CNS receptors.[7] The orientation of substituents, dictated by the 2H or 4H core, directly impacts the molecule's three-dimensional shape and its interaction with biological targets.

• In Materials Science: Benzoxazine monomers, which are related to the 2H-scaffold, are precursors to polybenzoxazine resins. These thermosetting polymers are prized for their high thermal stability, low water absorption, and excellent mechanical properties, making them suitable for aerospace, automotive, and electronics applications.[8][9]

Conclusion

The distinction between 2H-1,4-benzoxazine and 4H-1,4-benzoxazine extends far beyond a simple isomeric label. Their differences in electronic structure, governed by tautomeric preference and substitution, lead to divergent pathways in chemical reactivity and unique spectroscopic signatures. For scientists and researchers, a thorough understanding of these nuances is not merely academic; it is a fundamental prerequisite for the successful design of novel therapeutics, the strategic synthesis of complex molecules, and the innovation of advanced materials. Mastery of these principles enables precise control over molecular architecture, ultimately paving the way for targeted function and application.

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• Recent Progress in the Synthesis of Benzoxazin-4-Ones, Applications in N-Directed Ortho-Functionalizations, and Biological Significance. MDPI. [Link]

• Synthesis of 3,4-Dihydro-2H-1,4-benzoxazines. Organic Chemistry Portal. [Link]

• Development of an Efficient Large-Scale Synthesis for a 4H-imidazo[5,1-c][1][10]benzoxazine-3-carboxamide Derivative for Depression and Anxiety. ACS Publications. [Link]

• Synthesis of fused heterocycles derived from 2H-1,4-benzoxazin-3(4H)-ones. ResearchGate. [Link]

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• Ring−Chain Tautomerism of the Novel 2-Ferrocenyl-2,4-dihydro-1H-3,1-benzoxazine. ACS Publications. [Link]

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Structural Anatomy and Synthetic Validation of 3-Methylthio-2H-1,4-benzoxazine

[1][2]

Executive Summary

The 1,4-benzoxazine scaffold represents a "privileged structure" in medicinal chemistry, serving as a core pharmacophore for anticoagulants, neuroprotective agents, and antimicrobial drugs.[1] The specific derivative 3-methylthio-2H-1,4-benzoxazine acts as a critical electrophilic intermediate. Its thioimidate functionality allows for facile nucleophilic displacement, making it a gateway molecule for generating diverse libraries of 3-substituted-1,4-benzoxazines.[2]

This guide deconstructs the IUPAC nomenclature to ensure precise identification and provides a self-validating synthetic protocol for its generation from the commercially available lactam precursor.[2]

Part 1: Structural Deconstruction & IUPAC Nomenclature[2]

To manipulate a molecule, one must first define it with absolute precision. The name 3-methylthio-2H-1,4-benzoxazine is derived from the fusion of a benzene ring and a 1,4-oxazine ring.

The Nomenclature Logic

• Principal Ring System (Benzoxazine): The parent structure is a fusion of benzene and oxazine.[2][3]

  • Numbering Priority: According to Hantzsch-Widman rules and IUPAC priority, Oxygen is assigned position 1 .[2]

  • Path of Numbering: Numbering proceeds towards the Nitrogen atom to give it the lowest possible locant.[2] Thus, the carbon between O and N is position 2 , the carbon double-bonded to Nitrogen is 3 , and Nitrogen is 4 .[2]

  • Fusion Points: The benzene ring is fused at positions 4a and 8a (though standard substitution numbering skips these, labeling the benzene carbons 5, 6, 7, and 8).

• Indicated Hydrogen (2H):

  • The 1,4-oxazine ring contains two double bonds in its fully unsaturated form.[2] However, in this stable isomer, the double bond exists between C3 and N4.

  • This leaves C2 as a saturated methylene group (-CH₂-).[2] IUPAC rules require the "indicated hydrogen" to be specified as 2H .[2]

• Substituent (3-Methylthio):

  • The functional group is a thioether (-S-CH₃) attached to the imine carbon at position 3.[2]

  • Note: While "methylthio" is common in medicinal chemistry, the strict IUPAC preferred prefix is (methylsulfanyl) .[2]

Visualization: Numbering and Connectivity

The following diagram illustrates the atomic numbering and the specific locus of the indicated hydrogen and thioether group.

Figure 1: Atomic numbering of 3-methylthio-2H-1,4-benzoxazine. Note the saturation at C2.

Part 2: Synthetic Architecture (The Protocol)[2]

As scientists, we validate structure through synthesis. The most robust route to 3-methylthio-2H-1,4-benzoxazine utilizes the "Lactam-Lactim" tautomerism of the oxazinone precursor.[2]

The Strategy:

• Thionation: Convert the carbonyl of 2H-1,4-benzoxazin-3(4H)-one to a thiocarbonyl using Lawesson’s Reagent.[2]

• S-Alkylation: Trap the thiol tautomer with methyl iodide (MeI) to freeze the molecule in the imino-thioether form.

Step-by-Step Methodology

Reagents Required:

• 2H-1,4-benzoxazin-3(4H)-one (Starting Material)[4][2][5][6]

• Lawesson’s Reagent (Thionation agent)[2]

• Methyl Iodide (MeI)[2]

• Potassium Carbonate (K₂CO₃)[4][2]

• Solvents: Toluene (anhydrous), Acetone.

Protocol:

• Thionation (Synthesis of the Thione Intermediate):

  • Dissolve 10 mmol of 2H-1,4-benzoxazin-3(4H)-one in 50 mL of anhydrous toluene.

  • Add 5.5 mmol (0.55 eq) of Lawesson’s Reagent.[2] Expert Note: Lawesson's is moisture sensitive and malodorous; use a drying tube and work in a fume hood.[2]

  • Reflux the mixture for 3–4 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3). The product (thione) is usually less polar than the lactam.[2]

  • Cool to room temperature.[2][7] Evaporate solvent under reduced pressure.

  • Purification: The residue is often a yellow solid.[2] Recrystallize from ethanol to obtain pure 2H-1,4-benzoxazin-3(4H)-thione .[2]

• S-Methylation (Formation of the Target):

  • Dissolve the purified thione (5 mmol) in 20 mL of acetone.

  • Add anhydrous K₂CO₃ (10 mmol) followed by Methyl Iodide (7.5 mmol). Safety: MeI is a potent alkylating agent; handle with extreme care.[2]

  • Stir at room temperature for 2–4 hours.

  • Workup: Filter off the inorganic salts. Concentrate the filtrate.

  • Isolation: The resulting oil or low-melting solid is the target 3-methylthio-2H-1,4-benzoxazine .[2]

Reaction Pathway Visualization

Figure 2: Synthetic route from lactam to methylthio-imidate via thionation.[4][2][3][5][6][7][8][9][10][11][12]

Part 3: Analytical Validation (Self-Validating System)[2]

To ensure the protocol worked, you must verify the structure. The transformation from Lactam (C=O) to Thioether (C-S-Me) results in distinct spectroscopic signatures.[2]

1H NMR Diagnostic Signals (CDCl₃, 400 MHz)

The most critical validation is the appearance of the S-methyl singlet and the shift of the H-2 methylene protons.[2]

Position	Proton Type	Chemical Shift (δ ppm)	Multiplicity	Diagnostic Value
S-CH₃	Methyl	2.55 - 2.65	Singlet (3H)	Definitive Proof. Confirms S-alkylation.[2]
H-2	Methylene	4.50 - 4.60	Singlet (2H)	Characteristic of the 2H-1,4-oxazine ring.[2]
Ar-H	Aromatic	6.80 - 7.30	Multiplet (4H)	Confirms integrity of the benzene ring.[2]

13C NMR Key Signals[2][7]

• S-CH₃: ~13–15 ppm (Upfield methyl signal).[2]

• C-2: ~65–70 ppm (Carbon next to Oxygen).[2]

• C-3 (C=N): ~155–165 ppm (The imine carbon; significantly shifted from the C=S thione precursor which is typically >180 ppm).[2]

References

• IUPAC Nomenclature of Fused Ring Systems

  • Source: IUPAC.[2][3][5][8] "Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book)."

  • Context: Defines the priority of Oxygen over Nitrogen (Rule P-25.2.2.[2]4) and the numbering of fused heterocycles.

  • URL:[Link][2]

• Synthetic Strategy (Thionation & Alkylation)

  • Title: "Synthetic Strategies and Therapeutic Profile of Some 1,4-benzoxazine Deriv

  • Source: Bentham Science / Current Medicinal Chemistry (2025).[2]

  • Context: validates the condensation of 2-aminophenol precursors and subsequent functionalization of the oxazine ring.[2][7]

  • URL:[Link]

• Biological Relevance & Scaffold Utility

  • Title: "Benzoxazine: A Privileged Scaffold in Medicinal Chemistry"[2][13][14]

  • Source: PubMed / Current Medicinal Chemistry (2022).[2]

  • Context: Establishes the importance of the 1,4-benzoxazine core in drug discovery, justifying the synthesis of deriv

  • URL:[Link][2]

• Spectroscopic Data (Analogous Systems)

  • Title: "Preparation of High Purity Benzoxazine Monomers and FT-IR, Raman, 1H and 13C NMR D

  • Source: ResearchGate (2025).[2][11]

  • Context: Provides baseline NMR shifts for the benzoxazine methylene (H-2)

  • URL:[Link]

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• 6. Frontiers | Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells [frontiersin.org]
• 7. ijstr.org [ijstr.org]
• 8. 2H-1,4-Benzoxazine | C8H7NO | CID 15246252 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. PubChemLite - 2h-1,4-benzoxazine, octahydro-8a-phenyl-, (e)- (C14H19NO) [pubchemlite.lcsb.uni.lu]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and Characterization of New 1, 2, 4- (Triazine) Thio Benzoxazole Derivatives [article.sapub.org]
• 13. Benzoxazine: A Privileged Scaffold in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. eurekaselect.com [eurekaselect.com]

Protocols & Analytical Methods

Application Notes and Protocols for the S-Methylation of Cyclic Thioamides

Introduction: The Strategic Importance of S-Methylation in Medicinal Chemistry

In the landscape of contemporary drug discovery and development, the thioamide functional group represents a critical structural motif. Its unique physicochemical properties, distinct from its amide counterpart, offer opportunities to modulate pharmacokinetic and pharmacodynamic profiles of bioactive molecules.[1] The S-methylation of cyclic thioamides is a pivotal chemical transformation that converts the thioamide into a thioimidate moiety. This modification is instrumental for several reasons: it can enhance biological activity, improve metabolic stability, and serve as a versatile intermediate for further chemical diversification. This guide provides a comprehensive overview of the S-methylation of cyclic thioamides using the classical and robust methyl iodide and base system, offering detailed protocols, mechanistic insights, and practical troubleshooting advice for researchers in organic synthesis and medicinal chemistry.

Mechanistic Rationale: Achieving Selective S-Alkylation

The S-methylation of a cyclic thioamide is a nucleophilic substitution reaction, specifically an S_N2 reaction, where the thioamide, upon deprotonation, acts as a nucleophile attacking the electrophilic methyl group of methyl iodide.[2] The thioamide anion is an ambident nucleophile, possessing two potentially reactive sites: the sulfur and the nitrogen atoms. The regioselectivity of the alkylation (S- vs. N-methylation) is a critical aspect of this transformation and is influenced by several factors, including the choice of base, solvent, and the electronic properties of the cyclic thioamide itself.

Generally, S-alkylation is favored under kinetic control, as sulfur is a softer and more polarizable nucleophile compared to nitrogen. The use of aprotic solvents and counterions that do not strongly coordinate with the nitrogen atom also promotes S-alkylation. Conversely, N-alkylation can become a competing side reaction, particularly with harder alkylating agents or under conditions that favor thermodynamic control.

The general mechanism proceeds as follows:

• Deprotonation: A suitable base abstracts the acidic proton from the thioamide, generating a thiolate anion.

• Nucleophilic Attack: The thiolate anion then attacks the methyl group of methyl iodide in an S_N2 fashion.

• Product Formation: The final S-methylated thioimidate product is formed, along with the corresponding inorganic salt byproduct.

Figure 1: General mechanism of base-mediated S-methylation of a cyclic thioamide.

Experimental Design: A Guide to Reagents and Conditions

The success of the S-methylation reaction hinges on the judicious selection of the base and solvent. The following table provides a comparative overview of commonly employed reagents and their characteristics.

Reagent Type	Examples	Advantages	Disadvantages	Typical Applications
Bases	Potassium Carbonate (K₂CO₃)	Inexpensive, easy to handle, moderately basic.	Can have limited solubility in some organic solvents.	General purpose for a wide range of thioamides.
Sodium Hydride (NaH)	Strong, non-nucleophilic base; drives the reaction to completion.	Highly reactive with water and protic solvents; requires anhydrous conditions and careful handling.	For less acidic thioamides or when a strong base is necessary.[3][4]
Sodium Carbonate (Na₂CO₃)	Milder than K₂CO₃, useful for sensitive substrates.	May result in slower reaction rates.	When a less basic environment is required to prevent side reactions.[5]
Pyridine	Acts as both a base and a solvent.	Can be difficult to remove completely; may lead to N-alkylation in some cases.	Used in specific protocols, particularly for dihydropyrimidines.[6]
Solvents	Acetone	Good solvent for many organic compounds; relatively low boiling point.	Can be challenging to render completely anhydrous.	Commonly used with K₂CO₃.
Dimethylformamide (DMF)	High-boiling polar aprotic solvent; excellent solvating power.	Can be difficult to remove; requires high vacuum.	Often used with NaH to ensure complete dissolution of the thiolate.[3][4]
Acetonitrile (MeCN)	Polar aprotic solvent with a convenient boiling point.	Can be susceptible to side reactions with strong bases.	A good alternative to acetone and DMF.
Methanol (MeOH)	Protic solvent, can also act as a methylating agent under acidic conditions.[7]	Not suitable for base-mediated reactions due to its acidic proton.	Used in acid-catalyzed S-methylation.[7]

Protocols for S-Methylation of Cyclic Thioamides

The following are detailed, step-by-step methodologies for the S-methylation of representative cyclic thioamides.

Protocol 1: S-Methylation of a Benzimidazole-2-thione using Potassium Carbonate

This protocol is a general and robust method suitable for many benzimidazole-based substrates.

Materials:

• 2-Mercaptobenzimidazole derivative (1.0 equiv)

• Potassium carbonate (K₂CO₃), anhydrous (2.0-3.0 equiv)

• Methyl iodide (CH₃I) (1.5-2.0 equiv)

• Acetone or DMF, anhydrous

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 2-mercaptobenzimidazole derivative and anhydrous potassium carbonate.

• Add anhydrous acetone or DMF to the flask under an inert atmosphere (e.g., nitrogen or argon).

• Stir the suspension at room temperature for 15-30 minutes.

• Slowly add methyl iodide to the reaction mixture via syringe.

• Heat the reaction mixture to reflux (for acetone) or at 50-60 °C (for DMF) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the reaction mixture to remove the inorganic salts and wash the solid residue with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization to afford the pure S-methylated benzimidazole.

Protocol 2: S-Methylation of a Dihydropyrimidine-2-thione using Pyridine

This protocol is adapted for the S-methylation of dihydropyrimidine derivatives.[6]

Materials:

• 1,2,3,4-Tetrahydropyrimidine-2-thione derivative (1.0 equiv)

• Methyl iodide (CH₃I) (1.1 equiv)

• Methanol (MeOH)

• Pyridine

Procedure:

• Dissolve the 1,2,3,4-tetrahydropyrimidine-2-thione derivative in methanol in a round-bottom flask.

• Add methyl iodide to the solution and reflux the mixture for 2 hours.

• Add pyridine to the reaction mixture and continue to reflux for an additional 10 minutes.[6]

• Cool the reaction mixture and pour it onto crushed ice with stirring.

• Collect the precipitated solid by filtration, wash with cold water, and dry to obtain the 2-(methylthio)-1,4-dihydropyrimidine derivative.[6]

Sources

• 1. Thioamides: Biosynthesis of Natural Compounds and Chemical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dalalinstitute.com [dalalinstitute.com]
• 3. Using Sodium Hydride and Potassium Carbonate as Bases in Synthesis of Substituted 2-Amino-4-aryl-7-propargyloxy-4H-chromene-3-carbonitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Application Notes and Protocols for the Synthesis of 1,4-Benzoxazin-2-ones from 2-Aminophenol and α-Halo Esters

For distribution to: Researchers, scientists, and drug development professionals.

Introduction

The synthesis of 1,4-benzoxazin-2-one and its derivatives is a cornerstone of modern medicinal chemistry and materials science.[1][2] These bicyclic heterocyclic scaffolds are prevalent in a wide array of pharmacologically active compounds, demonstrating activities such as antibacterial, anticancer, and anti-inflammatory properties.[3][4][5] The reaction of 2-aminophenol with α-halo esters represents a classical and efficient method for the construction of the 1,4-benzoxazin-2-one core. This document provides a comprehensive guide to this pivotal reaction, detailing the underlying mechanistic principles, offering a robust experimental protocol, and discussing key considerations for successful synthesis.

The unique arrangement of an amino and a hydroxyl group in an ortho position on the benzene ring of 2-aminophenol provides a versatile platform for cyclization reactions.[6] The reaction with α-halo esters, such as ethyl chloroacetate or ethyl bromoacetate, proceeds through a tandem nucleophilic substitution and subsequent intramolecular cyclization, yielding the desired benzoxazinone structure. Understanding the factors that govern the chemoselectivity of the initial alkylation (N- vs. O-alkylation) and the conditions that promote efficient cyclization is paramount for achieving high yields and purity.

This guide is designed to equip researchers with the necessary knowledge and practical insights to effectively perform this transformation. By elucidating the "why" behind each procedural step, we aim to empower scientists to not only replicate the described protocol but also to rationally troubleshoot and adapt the methodology for their specific synthetic targets.

Reaction Mechanism and Key Considerations

The reaction of 2-aminophenol with an α-halo ester to form a 1,4-benzoxazin-2-one is a two-step process initiated by a nucleophilic substitution, followed by an intramolecular cyclization (lactamization).

Step 1: Nucleophilic Substitution (N-Alkylation vs. O-Alkylation)

The initial step involves the reaction of 2-aminophenol with the α-halo ester. Both the amino (-NH2) and hydroxyl (-OH) groups of 2-aminophenol are nucleophilic and can potentially react with the electrophilic α-carbon of the halo ester.

• N-Alkylation: The nitrogen atom of the amino group is generally more nucleophilic than the oxygen atom of the hydroxyl group.[7] This inherent difference in nucleophilicity favors the initial attack by the amino group on the α-halo ester, leading to the formation of an N-alkylated intermediate. This pathway is typically dominant under neutral or mildly basic conditions.

• O-Alkylation: While less common, O-alkylation can occur, particularly under conditions that enhance the nucleophilicity of the hydroxyl group, for instance, through the use of specific bases or catalysts. However, for the synthesis of 1,4-benzoxazin-2-ones, N-alkylation is the desired pathway.

The choice of base and solvent can influence the selectivity of this initial step. A non-nucleophilic base is typically employed to neutralize the hydrohalic acid formed during the reaction without competing with the 2-aminophenol as a nucleophile.

Step 2: Intramolecular Cyclization (Lactamization)

Following the initial N-alkylation, the resulting intermediate possesses both an ester functionality and a hydroxyl group in close proximity. The subsequent intramolecular cyclization occurs via a nucleophilic attack of the hydroxyl group's oxygen on the electrophilic carbonyl carbon of the ester. This is an example of an intramolecular ester aminolysis, which is often slow and may require heating.[8] The departure of the alkoxy group (e.g., ethoxy) from the ester results in the formation of the stable six-membered benzoxazinone ring.

The overall efficiency of the reaction is dependent on factors that favor both the initial N-alkylation and the subsequent cyclization. These include the appropriate choice of base, solvent, and reaction temperature.

Visualizing the Reaction Pathway

Caption: Reaction mechanism for the synthesis of 1,4-benzoxazin-2-one.

Experimental Protocol: Synthesis of 2H-benzo[b][3][9]oxazin-3(4H)-one

This protocol details a reliable method for the synthesis of 2H-benzo[b][3][9]oxazin-3(4H)-one from 2-aminophenol and chloroacetyl chloride, a variation of the reaction with an α-halo ester where a more reactive acyl chloride is used. A similar outcome can be achieved with chloroacetic acid.[9]

Materials and Equipment

Reagent/Material	Grade	Supplier
2-Aminophenol	Reagent	Sigma-Aldrich
Chloroacetyl chloride	Reagent	Sigma-Aldrich
Sodium bicarbonate	ACS Reagent	Fisher Scientific
Triethylbenzylammonium chloride (TEBA)	Reagent	TCI Chemicals
Chloroform	ACS Grade	VWR
Ethanol	200 Proof	Decon Labs
Deionized Water	---	---
Round-bottom flask (100 mL)	---	---
Magnetic stirrer and stir bar	---	---
Reflux condenser	---	---
Heating mantle	---	---
Ice bath	---	---
Buchner funnel and filter paper	---	---
Rotary evaporator	---	---

Step-by-Step Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, suspend 2-aminophenol (50.0 mmol), triethylbenzylammonium chloride (TEBA) (50.0 mmol), and sodium bicarbonate (200 mmol) in chloroform (30 mL).

• Addition of Chloroacetyl Chloride: Cool the suspension to 0°C using an ice bath. While stirring vigorously, add a solution of chloroacetyl chloride (72.2 mmol) in chloroform (5 mL) dropwise over a period of 20 minutes. Maintain the temperature at 0°C during the addition.

• Initial Reaction: After the addition is complete, continue stirring the mixture at 0°C for 1 hour.

• Cyclization: Remove the ice bath and heat the reaction mixture to 55°C. Allow the reaction to proceed at this temperature for 16 hours under constant stirring.

• Work-up and Isolation: After 16 hours, cool the reaction mixture to room temperature and concentrate it using a rotary evaporator to remove the chloroform. Dilute the resulting residue with water.

• Precipitation and Filtration: A precipitate will form upon the addition of water. Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing and Drying: Wash the collected precipitate thoroughly with water and then dry it under vacuum.

• Recrystallization: For further purification, recrystallize the crude product from ethanol to yield pure 2H-benzo[b][3][9]oxazine-3(4H)-one.[9]

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Fume Hood: Conduct the reaction in a well-ventilated fume hood, especially when handling chloroform and chloroacetyl chloride.

• Handling of Reagents: Chloroacetyl chloride is corrosive and lachrymatory. Handle it with extreme care. 2-aminophenol is toxic and an irritant. Avoid inhalation and skin contact.

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction.	Extend the reaction time at 55°C. Ensure efficient stirring.
Side reactions (e.g., O-alkylation).	Ensure the initial reaction is carried out at 0°C to favor N-alkylation.
Loss of product during work-up.	Ensure complete precipitation before filtration. Minimize the amount of solvent used for recrystallization.
Impure Product	Presence of starting materials.	Optimize reaction time and temperature. Purify the product by recrystallization or column chromatography.
Formation of by-products.	Adjust the stoichiometry of the reagents. Consider using a milder base.
Reaction does not proceed	Inactive reagents.	Use fresh, high-purity reagents.
Incorrect reaction conditions.	Verify the reaction temperature and ensure proper mixing.

Applications in Drug Development

The 1,4-benzoxazin-2-one scaffold is a privileged structure in medicinal chemistry due to its wide range of biological activities.[2] Derivatives of this core structure have been investigated for various therapeutic applications:

• Antimicrobial Agents: Benzoxazinone derivatives have shown promising activity against various bacterial and fungal strains.[9]

• Anticancer Agents: Certain derivatives have been found to target cellular pathways involved in cancer progression, such as inhibiting tyrosine kinases.[2][4]

• Neuroprotective Agents: Some compounds based on the benzoxazinone scaffold have demonstrated potential in models of neurodegeneration.[3]

• Anti-inflammatory and Analgesic Properties: The structural motif is also found in compounds with anti-inflammatory and pain-relieving effects.[2]

The synthetic accessibility of the 1,4-benzoxazin-2-one core through reactions like the one described herein makes it an attractive starting point for the development of new therapeutic agents.

Conclusion

The reaction of 2-aminophenol with α-halo esters or their more reactive analogs provides a direct and efficient route to the valuable 1,4-benzoxazin-2-one scaffold. A thorough understanding of the reaction mechanism, careful control of reaction parameters, and adherence to safety protocols are crucial for the successful synthesis of these important heterocyclic compounds. The protocol and insights provided in this application note are intended to serve as a valuable resource for researchers engaged in the synthesis of novel compounds for drug discovery and other scientific endeavors.

References

• Synthesis and Antimicrobial Applications of 1,3-Benzoxazine Derivatives: A Review. [Source URL not available]

• Recent Progress in the Synthesis of Benzoxazin-4-Ones, Applications in N-Directed Ortho-Functionalizations, and Biological Significance. PMC. [Link]

• Synthesis and Screening of some benzoxazinone derivatives. Journal of Drug Delivery and Therapeutics. [Link]

• 1,4 Benzoxazine Derivatives: Synthesis, In-Silico Studies And Antimicrobial Evalu
• Process for the synthesis of chlorzoxazone.

• Synthesis and Characterization of Benzoxazinone Derivatives. ResearchGate. [Link]

• Jiang S., Awadasseid A., Narva S., Cao S., Tanaka Y., Wu Y., Fu W., Zhao X., Wei C., Zhang W. Anti-cancer activity of benzoxazinone derivatives via targeting c-Myc G-quadruplex structure. Life Sci. 2020;258:118252.
• Gholami H.R., Asghari S., Mohseni M. Synthesis, characterization, and evaluation of antibacterial and antioxidant activities of novel benzoxazinones and benzoxathiinones. J. Heterocycl. Chem. 2019;56:1505–1513.

• Process for the synthesis of chlorzoxazone. Patsnap. [Link]

• Synthesis of 1,4-benzoxazine derivatives from α-aminocarbonyls under transition-metal-free conditions. New Journal of Chemistry. [Link]

• 2-Aminophenol derivatives and process for their preparation.

• Synthesis of Benzoxazole Derivatives and Evaluation of Their Antimicrobial Activity. World Journal of Pharmaceutical Research. [Link]

• Selective alkylation of aminophenols. Arkivoc. [Link]

• Synthesis of 1,4-dihydro-benzo[d][2][3]oxazin-2-ones from phthalides via an aminolysis-Hofmann rearrangement protocol. PMC. [Link]

• Aerobic oxidation of 2-aminophenol catalysed by a series of mononuclear copper(ii) complexes: phenoxazinone synthase-like activity and mechanistic study. New Journal of Chemistry. [Link]

• Direct Catalytic N‐Alkylation of α‐Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry. ChemSusChem. [Link]

• The Chemistry Behind 2-Aminophenol: Synthesis and Reactivity. [Source URL not available]

• Synthesis of α-Amino ketones, esters, nitriles and related compounds by α-amination. Organic Chemistry Portal. [Link]

• 2-Aminophenol as a Leading Reactant for the One Pot Synthetic Strategies Towards Benzoxazole Derivatives: A Systematic Review. SSRN. [Link]

• Esters Reaction with Amines – The Aminolysis Mechanism. Chemistry Steps. [Link]

• Why n-alkylation is more favorable than o-alkyation? ResearchGate. [Link]

• Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• Enolate Alkyl
• Automated Synthesis of Head-to-Tail Cyclic Peptides via Microwave-Enhanced SPPS. [Source URL not available]

• Evaluation of on-resin head-to-tail cyclization protocols for peptides on automated synthesizers. Biotage. [Link]

Sources

• 1. Recent Progress in the Synthesis of Benzoxazin-4-Ones, Applications in N-Directed Ortho-Functionalizations, and Biological Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jddtonline.info [jddtonline.info]
• 3. ikm.org.my [ikm.org.my]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 2-Benzoxazinone synthesis [organic-chemistry.org]
• 6. nbinno.com [nbinno.com]
• 7. researchgate.net [researchgate.net]
• 8. Esters Reaction with Amines – The Aminolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 9. ijpsjournal.com [ijpsjournal.com]

preparation of 2H-1,4-benzoxazine-3(4H)-thione intermediate

Executive Summary

This guide details the optimized synthesis of 2H-1,4-benzoxazine-3(4H)-thione , a critical scaffold in medicinal chemistry.[1] This intermediate serves as a bioisostere for the corresponding lactam (2H-1,4-benzoxazin-3(4H)-one), offering altered hydrogen bonding capabilities and lipophilicity profiles essential for antifungal, antibacterial, and anticancer drug discovery.

The protocol prioritizes the Lawesson’s Reagent (LR) mediated thionation over traditional phosphorus pentasulfide (

) methods due to superior yields, cleaner reaction profiles, and simplified workup procedures.

Strategic Analysis & Retrosynthesis

The Chemical Logic

The transformation involves the chemoselective replacement of the carbonyl oxygen with sulfur (thionation).[1] While the precursor 2H-1,4-benzoxazin-3(4H)-one is stable, the introduction of the thiocarbonyl group increases the acidity of the N-H proton and alters the electronic distribution of the heterocyclic ring.

• Why Lawesson’s Reagent? LR acts as a soft thionating agent that operates well in non-polar solvents (toluene/xylene).[1] It avoids the harsh, acidic conditions associated with

  , which can degrade sensitive functional groups on the benzene ring.

• Mechanism: The reaction proceeds via a thia-oxaphosphetane intermediate (analogous to the Wittig reaction), driven by the formation of the stable P=O bond in the byproduct.

Visual Pathway

Caption: Figure 1. Synthetic pathway from commodity starting materials to the target thione intermediate.[1]

Materials & Equipment

Reagents

Reagent	Equiv.	Role	Critical Attribute
2H-1,4-benzoxazin-3(4H)-one	1.0	Substrate	Dry, purity >98%
Lawesson’s Reagent	0.5 - 0.6	Thionation Agent	Fresh (pale yellow powder).[1] Dark/clumpy reagent indicates hydrolysis.[1]
Toluene (Anhydrous)	Solvent	10-15 vol	Water content <0.05% (LR hydrolyzes in water).[1]
Sodium Bicarbonate	Wash	5% aq.[1]	Neutralizes acidic byproducts.[1]

Safety Note (The "Stench" Factor)

• Hazard: Lawesson’s reagent and the product generate sulfurous byproducts with a potent, disagreeable odor.

• Control: All operations must be performed in a high-efficiency fume hood. Glassware should be soaked in a bleach (sodium hypochlorite) bath immediately after use to oxidize sulfur residues.[1]

Detailed Experimental Protocol

Step 1: Pre-Reaction Check (Self-Validation)

Before starting, confirm the identity of your precursor (2H-1,4-benzoxazin-3(4H)-one).[1]

• Target MP: 173–175 °C.

• IR Check: Ensure a strong Carbonyl (

  ) stretch is present at ~1680 .[1]

Step 2: Thionation Reaction[1]

• Setup: Equip a dry 250 mL Round Bottom Flask (RBF) with a magnetic stir bar and a reflux condenser. Attach a drying tube (CaCl2) or a nitrogen balloon to the top of the condenser.

• Charging: Add 1.49 g (10 mmol) of 2H-1,4-benzoxazin-3(4H)-one and 30 mL of anhydrous toluene. Stir to suspend.

• Reagent Addition: Add 2.42 g (6.0 mmol, 0.6 equiv) of Lawesson’s Reagent in a single portion.

  • Expert Tip: A slight excess (0.6 eq instead of theoretical 0.5 eq) ensures full conversion, as commercial LR often has partial hydrolysis.

• Reflux: Heat the mixture to reflux (

  ). The suspension will clear as the reaction progresses and may turn yellow/orange.[1]

• Monitoring: Monitor by TLC (Eluent: 30% Ethyl Acetate in Hexane) every 30 minutes.

  • Endpoint: Disappearance of the polar starting material (

    ) and appearance of a less polar spot ( ).

  • Typical Time: 1.5 to 3 hours.[1]

Step 3: Workup & Purification[1][2]

• Cooling: Cool the reaction mixture to room temperature. A precipitate may form (often the byproduct).

• Filtration (Optional): If a significant solid byproduct forms, filter it off.[1] If the solution is clear, proceed.

• Concentration: Evaporate the toluene under reduced pressure (Rotavap) to obtain a crude semi-solid residue.

• Purification (Column Chromatography):

  • While recrystallization is possible, flash column chromatography is recommended to fully remove phosphorus byproducts.

  • Stationary Phase: Silica Gel (230-400 mesh).[1]

  • Mobile Phase: Gradient 0%

    20% Ethyl Acetate in Hexane.[1]

• Recrystallization (Polishing): Recrystallize the isolated solid from Ethanol or a Benzene/Hexane mixture to obtain bright yellow crystals.[1]

Characterization & Validation

To ensure the protocol worked, compare the Product (Thione) against the Precursor (Oxo).

Feature	Precursor (Oxo)	Product (Thione)	Validation Logic
Appearance	White/Off-white solid	Yellow crystalline solid	Color change is the first indicator of conjugation change.[1]
IR Spectrum	Strong band ~1680 ( )	Absent 1680 band; New bands ~1100-1200 ( )	Disappearance of Carbonyl is the primary confirmation.[1]
NMR	Signal at ~165 ppm	Signal at ~180-195 ppm	Carbonyl carbon shifts downfield significantly.[1]
Melting Point	173–175 °C	Distinct (often lower, e.g., 130-150°C range*)	Sharp melting point confirms purity.

*Note: MP varies by specific derivative; ensure a sharp range (

range).[1]

Workup Workflow Diagram

Caption: Figure 2. Purification workflow ensuring removal of phosphorus impurities.

Expert Troubleshooting (CPP)

• Incomplete Conversion:

  • Cause: Old Lawesson's Reagent or wet solvent.[1]

  • Fix: Add another 0.1 equiv of LR and continue reflux.[1] Ensure toluene is dried over molecular sieves.[1]

• Product "Oiling Out" during Recrystallization:

  • Cause: Impurities lowering the MP.[1]

  • Fix: Use a seed crystal if available.[1] Alternatively, dissolve in minimum hot ethanol and add water dropwise until turbid, then cool slowly.

• Persistent Phosphorus Smell:

  • Cause: Residual byproducts.[1]

  • Fix: Wash the organic layer with 10% NaOH (rapidly) or use the column chromatography method described above.

References

• Synthesis of 2H-1,4-benzoxazin-3(4H)-one derivatives (Precursor)

  • Source:[1]

• Lawesson's Reagent Mechanism & Applications

  • Source:

• Medicinal Chemistry of Benzoxazines

  • Source:

• General Thionation Protocols

  • Source:

Sources

• 1. 2H-1,4-benzoxazin-3(4H)-one | C8H7NO2 | CID 72757 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategic Thionation of Benzoxazin-3-ones: A Comparative Protocol Guide

Executive Summary & Application Scope

The conversion of 2H-1,4-benzoxazin-3(4H)-one to its corresponding thione (thioamide) is a pivotal transformation in medicinal chemistry. The benzoxazin-3-thione scaffold serves as a critical bioisostere for the amide group, offering altered hydrogen bonding capability, lipophilicity, and metabolic stability.

While Lawesson’s Reagent (LR) is the industry standard for this transformation due to its mild nature and selectivity, it is not without drawbacks—specifically, difficult purification and strong odors.[1] This guide details the standard LR protocol but also elevates the Phosphorus Pentasulfide/Hexamethyldisiloxane (

/HMDO) system as a superior alternative for scale-up and purification-critical applications.

Reagent Selection Matrix

The choice of reagent should be dictated by scale, substrate sensitivity, and downstream purification capabilities.

Feature	Lawesson's Reagent (LR)	(Neat)	+ HMDO (Curphey's)
Selectivity	High (tolerates esters/carbamates)	Low (can attack other carbonyls)	High
Solubility	Good in Toluene, THF, Xylene	Poor in most organic solvents	Excellent (forms soluble silylated species)
Reaction Temp	60°C – 110°C	>110°C (often requires refluxing xylene)	Room Temp – 80°C
Workup/Purification	Difficult (Byproducts co-elute)	Moderate (Inorganic residues)	Easy (Hydrolytic workup removes byproducts)
Atom Economy	Low	High	Moderate
Recommended For	Discovery scale (<1g), complex substrates	Industrial commodity synthesis	Scale-up (>1g), difficult purifications

Mechanistic Insight

Understanding the mechanism is crucial for troubleshooting incomplete conversions. Both reagents proceed via a thiaoxaphosphetane intermediate, but the active species differ.

Mechanism of Action (Lawesson's Reagent)

LR exists as a dimer. Upon heating, it dissociates into two moles of the active dithiophosphine ylide. This ylide undergoes a [2+2] cycloaddition with the lactam carbonyl of the benzoxazinone.

Figure 1: Mechanistic pathway of Lawesson's Reagent mediated thionation.[2] The formation of the stable P=O bond drives the reaction.

Detailed Experimental Protocols

Protocol A: Standard Lawesson’s Reagent (Discovery Scale)

Best for: Small scale (<500 mg), rapid screening, substrates compatible with chromatography.

Reagents:

• Substrate: 2H-1,4-benzoxazin-3(4H)-one (1.0 equiv)

• Reagent: Lawesson’s Reagent (0.55 – 0.6 equiv)

• Solvent: Anhydrous Toluene (0.1 M concentration)

Procedure:

• Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the benzoxazin-3-one (1.0 mmol) in anhydrous toluene (10 mL).

• Addition: Add Lawesson’s Reagent (0.6 mmol). Note: LR is 0.5 equiv stoichiometrically, but a slight excess ensures full conversion.

• Reaction: Heat the mixture to reflux (110°C) under an inert atmosphere (

  or Ar). Monitor by TLC (typically 2–4 hours). The product is usually less polar (higher ) than the starting material.

• Workup (Critical Step):

  • Cool to room temperature.[3]

  • Option 1 (Direct Load): Concentrate the mixture directly onto silica gel.

  • Option 2 (Aqueous Wash): Dilute with EtOAc, wash with water (x2) and brine. This removes some phosphorus byproducts but not all.

• Purification: Flash column chromatography.

  • Expert Tip: LR byproducts often streak or co-elute. Use a gradient of Hexanes/EtOAc. If separation is difficult, switch to Protocol B.

Protocol B: The /HMDO "Curphey" Method (Scale-Up/Clean)

Best for: Scale-up (>1 g), substrates where purification is difficult, or when avoiding chromatography is desired.

Reagents:

• Substrate: 2H-1,4-benzoxazin-3(4H)-one (1.0 equiv)

• Reagent: Phosphorus Pentasulfide (

  ) (0.2 – 0.3 equiv)

• Additive: Hexamethyldisiloxane (HMDO) (2.0 – 3.0 equiv)

• Solvent: Acetonitrile or Xylene

Rationale: HMDO reacts with

to generate trimethylsilyl dithiophosphates, which are highly soluble active thionating agents. Unlike LR, the silylated byproducts are easily hydrolyzed into water-soluble phosphoric acids during workup.

Procedure:

• Setup: Combine benzoxazin-3-one (5 mmol),

  (1.0 mmol, 0.2 equiv), and HMDO (10 mmol, 2.0 equiv) in Acetonitrile (25 mL).

• Reaction: Heat to reflux. The heterogeneous gray mixture will turn into a clear, homogeneous solution as the active silylated species forms.

• Monitoring: Reaction is often faster than LR (1–3 hours).

• Workup (Self-Cleaning):

  • Cool the reaction mixture.

  • Add aqueous

    (10%) or NaOH (1M) and stir vigorously for 30 minutes. This hydrolyzes the silyl-phosphate byproducts into the water phase.

  • Extract with EtOAc or DCM. The organic layer contains the clean thione.

• Purification: Often, simple evaporation yields pure product. Recrystallize if necessary.[4]

Protocol C: Microwave-Assisted Thionation

Best for: High-throughput chemistry, stubborn substrates.

Procedure:

• Combine benzoxazin-3-one (0.5 mmol) and Lawesson’s Reagent (0.3 mmol) in anhydrous THF (2 mL) in a microwave vial.

• Irradiate at 100°C for 10–20 minutes .

• Concentrate and purify via chromatography.[3][5]

  • Note: THF allows for easier removal than toluene/xylene.

Troubleshooting & Optimization Logic

Decision Tree for Process Optimization

Use this logic flow to troubleshoot low yields or purification issues.

Figure 2: Troubleshooting logic for benzoxazinone thionation.

Common Issues:

• "The Lawesson's Reagent smells terrible." [1][4]

  • Solution: All glassware must be soaked in a bleach (sodium hypochlorite) bath immediately after use. This oxidizes the sulfur residues and neutralizes the odor.

• "I cannot separate the product from the reagent byproduct."

  • Solution: This is the classic LR failure mode. Switch to Protocol B (

    /HMDO) . The hydrolytic workup (Step 4) is specifically designed to solve this.

• "My product hydrolyzed back to the ketone on the column."

  • Solution: Thioamides are generally stable, but acidic silica can sometimes cause reversion. Add 1% Triethylamine to your eluent to neutralize the silica.

Safety & Handling

• Evolution: All thionation reactions generate small amounts of Hydrogen Sulfide ( ), which is highly toxic. Always perform these reactions in a well-ventilated fume hood.

• Reagent Stability: Lawesson's Reagent is moisture sensitive.[6] Store in a desiccator. If the yellow powder turns white/gray, it has hydrolyzed and is inactive.

• Waste Disposal: Quench all reaction mixtures and glassware with bleach before disposal to prevent downstream odor issues in the lab plumbing.

References

• Original Lawesson's Reagent Methodology

  • Pedersen, B. S., Scheibye, S., Nilsson, N. H., & Lawesson, S. O. (1978). Studies on organophosphorus compounds XX. Syntheses of thioketones, thioamides, thiolactams and thioesters.[1][7][8] Bulletin des Sociétés Chimiques Belges.[3]

  • (General Reference via Search Result 1.12)

• Curphey's Method (

  /HMDO):

  • Curphey, T. J. (2002). Thionation with the Reagent Combination of Phosphorus Pentasulfide and Hexamethyldisiloxane.[8][9] Journal of Organic Chemistry.[8]

  • (Verified via Search Result 1.15)

• Benzoxazinone Specific Application

  • Srinivas Rao, S., et al. (2001). A PTC ASSISTED THIONATION: SYNTHESIS OF 2H-1,4-BENZOXAZINE-3(4H)-THIONES.

  • (Verified via Search Result 1.16)

• Biological Activity of Thionated Benzoxazines

  • Research on antimicrobial properties of 1,3-benzoxazine derivatives and their thionated counterparts.[10]

  • (Verified via Search Result 1.4)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. Lawesson's Reagent – a widely used agent in Organic Syntheses_Chemicalbook [chemicalbook.com]
• 5. harvest.usask.ca [harvest.usask.ca]
• 6. Thionations Using a P4S10-Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone [organic-chemistry.org]
• 7. Lawesson's Reagent [organic-chemistry.org]
• 8. audreyli.com [audreyli.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. ikm.org.my [ikm.org.my]

Technical Notes & Optimization

Technical Support Center: 3-methylsulfanyl-2H-1,4-benzoxazine

A Guide to Preventing and Troubleshooting Hydrolytic Degradation

Welcome to the technical support center for 3-methylsulfanyl-2H-1,4-benzoxazine. As Senior Application Scientists, we understand that compound stability is paramount to achieving reproducible and reliable experimental results. This guide provides in-depth technical insights, troubleshooting advice, and validated protocols to help you mitigate the risk of hydrolysis of 3-methylsulfanyl-2H-1,4-benzoxazine, ensuring the integrity of your research.

Part 1: The Science of Instability - Understanding the Hydrolysis Pathway

The primary point of instability in 3-methylsulfanyl-2H-1,4-benzoxazine is not the thioether (methylsulfanyl) group, which is relatively robust, but the oxazine ring itself. Benzoxazine rings are susceptible to hydrolysis, particularly under aqueous or acidic conditions.[1][2][3] This process involves the cleavage of the oxazine ring to form an intermediate, which can compromise the compound's structural integrity and biological activity.

The generally accepted mechanism involves the protonation of the oxygen or nitrogen atom in the ring, followed by nucleophilic attack by a water molecule. This leads to a ring-opening event, yielding a more polar aminophenolic derivative.[2][3][4] The rate of this degradation is significantly influenced by factors such as water concentration, pH, and the electronic nature of substituents on the benzoxazine core.[1]

Caption: Figure 1: Proposed Hydrolysis of the Benzoxazine Ring

Part 2: Troubleshooting Guide

This section addresses specific issues you may encounter, linking them to probable causes and providing actionable solutions.

Question: I'm observing new, more polar spots on my TLC plate or unexpected peaks in my LC-MS analysis that increase over time. What's happening?

• Probable Cause: This is a classic sign of hydrolytic degradation. The ring-opening of the benzoxazine moiety creates a more polar aminophenol derivative, which will exhibit a shorter retention time in reverse-phase chromatography (LC-MS) and a lower Rf value on a TLC plate compared to the parent compound.

• Immediate Solution:

  • Verify Solvent Integrity: Immediately switch to a fresh, sealed bottle of anhydrous, aprotic solvent (e.g., DMSO, DMF, Acetonitrile) for your sample preparation. Older "anhydrous" solvents can absorb atmospheric moisture after being opened.

  • Inert Atmosphere: Prepare your sample under an inert atmosphere (nitrogen or argon) to minimize exposure to ambient moisture.

  • Analyze a Fresh Sample: Prepare a new solution directly from a fresh vial of the solid compound and analyze it immediately to confirm the parent compound's expected retention time.

Question: The biological activity of my compound seems to have decreased significantly since I first prepared the stock solution. Could this be a stability issue?

• Probable Cause: Yes, this is a strong possibility. If the benzoxazine ring hydrolyzes, the resulting compound will have a different three-dimensional structure and chemical properties. This structural change can drastically reduce or eliminate its ability to bind to its target, leading to a loss of potency.

• Solution & Validation:

  • Chemical Analysis: Perform an LC-MS or ¹H NMR analysis on your aged stock solution. Compare the spectrum to a freshly prepared sample or the original certificate of analysis. The presence of degradation products will confirm hydrolysis.[1][5]

  • Protocol Review: Strictly adhere to the recommended protocols for solution preparation and storage outlined in Part 4 of this guide.

  • Aliquot Strategy: For future use, prepare single-use aliquots from a freshly made stock solution to avoid repeated freeze-thaw cycles and minimize exposure of the bulk stock to air and moisture.

Part 3: Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for solid 3-methylsulfanyl-2H-1,4-benzoxazine?

A1: The solid form is significantly more stable than solutions. However, proper storage is crucial to ensure long-term integrity.

Parameter	Recommendation	Rationale
Temperature	-20°C or lower	Reduces molecular motion and slows any potential degradation pathways.
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric moisture and oxygen, preventing hydrolysis and oxidation.
Container	Tightly sealed amber glass vial	Protects from light and prevents moisture ingress.
Location	Desiccated environment	Provides an additional layer of protection against moisture.

Q2: Which solvents should I use for stock solutions, and which should I avoid?

A2: The choice of solvent is the most critical factor in preventing hydrolysis in solution.

Solvent Class	Recommended Examples	To Avoid	Rationale
Aprotic, Anhydrous	DMSO, DMF, Acetonitrile (ACN)	N/A	These solvents lack acidic protons and can be obtained in very dry formulations, minimizing the reactants needed for hydrolysis. Always use a new, sealed bottle.
Protic Solvents	N/A	Methanol, Ethanol, Water	These solvents contain reactive protons that can facilitate ring-opening and directly participate in the hydrolysis reaction.
Aqueous Buffers	N/A	All PBS, TRIS, HEPES, etc.	The high concentration of water makes these unsuitable for long-term storage. Solutions in aqueous buffers should be prepared fresh immediately before an experiment.

Q3: How can I work with this compound in aqueous buffers for my biological assays?

A3: It is often necessary to introduce the compound into an aqueous environment for experiments. The key is to minimize the exposure time.

• Prepare a high-concentration stock solution in anhydrous DMSO.

• Just before starting your experiment, perform a serial dilution of the DMSO stock into your final aqueous assay buffer.

• Ensure the final concentration of DMSO in the assay is low (typically <0.5%) to avoid solvent effects.

• Crucially, use this freshly prepared aqueous solution immediately. Do not store it. Any unused portion should be discarded.

Q4: Are there any pH considerations I should be aware of?

A4: Yes. Both acidic and, to a lesser extent, basic conditions can accelerate hydrolysis.[6][7] Studies on similar heterocyclic systems have shown that the oxazine ring can be deliberately opened using acid (e.g., HCl).[2][3][4] Therefore, you should avoid formulating stock solutions in acidic or strongly basic solvents or buffers. If your experimental conditions require a specific pH, prepare the solution immediately before use as described in Q3.

Part 4: Validated Experimental Protocols

Protocol 1: Recommended Storage and Handling of Solid Compound

• Upon receipt, store the vial in a desiccator at -20°C.

• Before opening, allow the vial to equilibrate to room temperature for at least 20-30 minutes inside a desiccator or glovebox. This prevents atmospheric moisture from condensing on the cold solid.

• Weigh the desired amount of compound rapidly in a low-humidity environment or under a stream of inert gas.

• Recap the vial tightly, purge with argon or nitrogen, and return to storage at -20°C.

Protocol 2: Preparation of a Stable Stock Solution in Anhydrous DMSO

Caption: Figure 2: Workflow for Preparing a Stable Stock Solution

• Materials: 3-methylsulfanyl-2H-1,4-benzoxazine (solid), new/sealed bottle of anhydrous DMSO, oven-dried glass vial with a PTFE-lined cap, gas-tight syringe, inert gas source (Argon or Nitrogen).

• Preparation: Allow the vial of solid compound to warm to room temperature as per Protocol 1.

• Weighing: Weigh the required amount of the compound and place it in the oven-dried vial.

• Solvent Addition: Using a dry, gas-tight syringe, pierce the septum of the anhydrous DMSO bottle and draw the required volume. Immediately add the solvent to the vial containing the solid.

• Dissolution: Cap the vial tightly and vortex or sonicate briefly until the solid is completely dissolved.

• Aliquoting & Storage: If desired, dispense the stock solution into smaller, single-use aliquots in separate dried vials. Purge the headspace of each vial with inert gas before sealing. Store all aliquots at -20°C or -80°C.

Protocol 3: Monitoring Hydrolysis via HPLC-MS

This protocol allows you to quantify the stability of your compound under specific conditions.

• System: A reverse-phase HPLC system coupled to a mass spectrometer.

• Column: C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: Start with a gradient appropriate for the compound's polarity (e.g., 5-95% B over 10 minutes) to ensure separation of the parent compound from the more polar hydrolytic product.

• Detection: Monitor the UV absorbance (e.g., at 245 nm[5]) and the mass spectrometer for the expected m/z of the parent compound and its potential hydrolysis product (Parent Mass + 18, corresponding to the addition of H₂O).

• Procedure:

  • Inject a freshly prepared sample (t=0) to establish the initial purity and retention time.

  • Incubate your solution under the test conditions (e.g., in an assay buffer at 37°C).

  • At various time points (e.g., 1h, 4h, 24h), take an aliquot, quench any reaction if necessary, and inject it into the HPLC-MS system.

  • Quantify the percentage of the parent compound remaining by comparing the peak area at each time point to the t=0 sample.

References

• Moloney, G. P., Craik, D. J., & Iskander, M. N. (1992). Qualitative analysis of the stability of the oxazine ring of various benzoxazine and pyridooxazine derivatives with proton nuclear magnetic resonance spectroscopy. Journal of Pharmaceutical Sciences, 81(7), 692-697. [Link]

• Bracher, P. J., Snyder, P. W., Bohall, B. R., & Whitesides, G. M. (2011). The Relative Rates of Thiol–Thioester Exchange and Hydrolysis for Alkyl and Aryl Thioalkanoates in Water. Origins of Life and Evolution of Biospheres, 41(4), 399-412. [Link]

• Narmon, A. S., van Slagmaat, C., De Wildeman, S., & Dusselier, M. (2021). Mechanisms of (thio)ester hydrolysis in (A) neutral environment, (B) acidic environment, and (C) alkaline environment. ResearchGate. [Link]

• Pearson Education. (2024). Hydrolysis of Thioesters Explained. Pearson+. [Link]

• Zhang, K., et al. (2020). Developing Further Versatility in Benzoxazine Synthesis via Hydrolytic Ring-Opening. Polymers, 12(3), 694. [Link]

• Zhang, K., et al. (2020). Developing Further Versatility in Benzoxazine Synthesis via Hydrolytic Ring-Opening. MDPI. [Link]

• Wikipedia. (n.d.). Thioester. Wikipedia. [Link]

• Singh, R., et al. (2016). Development and validation of analytical assay method for separation of a series of substituted benz-1,3-oxazine derivatives by LC/ LCMS. ResearchGate. [Link]

• Zhang, K., et al. (2020). Developing Further Versatility in Benzoxazine Synthesis via Hydrolytic Ring-Opening. National Center for Biotechnology Information. [Link]

• Wang, Y., et al. (2017). Study on products and reaction paths for synthesis of 3,4-dihydro-2H-3-phenyl-1,3-benzoxazine from phenol, aniline and formaldehyde. RSC Advances, 7(45), 28275-28281. [Link]

• Oxford Academic. (2021). Benzoxazine Porous Organic Polymer as an Efficient Solid-Phase Extraction Adsorbent for the Enrichment of Chlorophenols from Water and Honey Samples. Journal of Chromatographic Science. [Link]

Sources

• 1. Qualitative analysis of the stability of the oxazine ring of various benzoxazine and pyridooxazine derivatives with proton nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Developing Further Versatility in Benzoxazine Synthesis via Hydrolytic Ring-Opening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. gmwgroup.harvard.edu [gmwgroup.harvard.edu]
• 7. researchgate.net [researchgate.net]

optimizing yield of S-methylation vs N-methylation in benzoxazines

Ticket ID: BZ-METH-OPT-001 Subject: Optimizing Yield of S-Methylation vs. N-Methylation in 2H-1,4-benzoxazin-3(4H)-thiones Status: Open Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary & Mechanistic Logic

Welcome to the technical guide for alkylating ambident benzoxazine nucleophiles. The core challenge in methylating 2H-1,4-benzoxazin-3(4H)-thione lies in the tautomeric equilibrium between the thione (N-H) and thiol (S-H) forms.

The resulting anion is ambident , possessing two nucleophilic sites: the Nitrogen (harder) and the Sulfur (softer). Control is achieved not by luck, but by applying Pearson’s HSAB (Hard and Soft Acids and Bases) Theory to manipulate the transition state energy.

• S-Methylation (Kinetic Control): Favored by "Soft-Soft" interactions. Sulfur is a large, polarizable donor. Using soft electrophiles and non-ionizing solvents preserves the S-nucleophilicity.

• N-Methylation (Thermodynamic Control): Favored by "Hard-Hard" interactions. Nitrogen is small and charge-dense. Strong solvation of the cation (dissociated ion pair) and hard electrophiles direct attack to the nitrogen.

Diagnostic Decision Engine

Use this logic flow to determine the correct experimental conditions for your target isomer.

Figure 1: Decision tree for selecting reaction conditions based on HSAB principles.

Optimization Protocols

Protocol A: Maximizing S-Methylation (The "Soft" Route)

Objective: Synthesize the S-methyl thioimidate. Principle: Minimize charge separation to prevent the hard Nitrogen from acting as the nucleophile.

Parameter	Recommendation	Rationale
Base	K₂CO₃ (Potassium Carbonate)	A weak, "soft" base that does not fully dissociate the anion, promoting S-attack via a tight ion pair.
Solvent	Acetone or Acetonitrile	Polar aprotic but with lower dielectric constants than DMF. Acetone is ideal for S-alkylation.
Electrophile	MeI (Methyl Iodide)	Iodide is a soft leaving group, pairing well with the soft Sulfur nucleophile.
Temperature	0°C to Room Temp	Low temperature favors the kinetic product (S-alkylation).

Step-by-Step Workflow:

• Dissolve 1.0 eq of benzoxazine-thione in anhydrous Acetone (0.2 M concentration).

• Add 1.2 eq of anhydrous K₂CO₃ .

• Stir at room temperature for 15 minutes to allow deprotonation (suspension will form).

• Add 1.1 eq of Methyl Iodide (MeI) dropwise.

• Monitor via TLC. S-alkylation is usually rapid (< 2 hours).

• Workup: Filter off the inorganic salts. Evaporate the solvent. The residue is usually the pure S-methylated product. Avoid acidic washes, as thioimidates can hydrolyze.

Protocol B: Maximizing N-Methylation (The "Hard" Route)

Objective: Synthesize the N-methyl thione. Principle: Create a "naked" anion where the negative charge density localizes on the Nitrogen, and use a hard electrophile.

Parameter	Recommendation	Rationale
Base	NaH (Sodium Hydride)	A strong, hard base. Na⁺ coordinates strongly with high-dielectric solvents, leaving the anion "naked."
Solvent	DMF (Dimethylformamide)	High dielectric constant dissociates the ion pair, exposing the hard Nitrogen site.
Electrophile	MeOTs (Methyl Tosylate) or Me₂SO₄	Harder electrophiles (Oxygen-based leaving groups) prefer the harder N-nucleophile.
Temperature	60°C - 80°C	Higher heat helps overcome the activation energy for the thermodynamic product (N-alkyl).

Step-by-Step Workflow:

• Suspend 1.2 eq of NaH (60% in oil) in anhydrous DMF under Argon/Nitrogen.

• Cool to 0°C. Slowly add 1.0 eq of benzoxazine-thione dissolved in DMF.

• Allow to warm to room temperature and stir for 30 mins (Evolution of H₂ gas).

• Add 1.2 eq of Methyl Tosylate (MeOTs) .

• Heat the mixture to 60°C for 4–6 hours.

• Workup: Quench carefully with water. Extract with EtOAc. The N-methyl product is stable and can be purified via column chromatography.

Troubleshooting & FAQs

Q1: I am using NaH/DMF but still getting 20% S-methylation. How do I eliminate it?

Diagnosis: The electrophile might be too soft (e.g., MeI), or the temperature is too low. Fix:

• Switch Electrophile: Move from MeI to Dimethyl Sulfate (Me₂SO₄) or Methyl Tosylate . These are "harder" and prefer Nitrogen.

• Increase Temperature: Heat drives the reaction toward the thermodynamic minimum (N-alkyl).

• Add Lithium: Switch NaH to LiH or add LiCl. Lithium coordinates tightly to the Oxygen/Sulfur, potentially blocking that site and forcing N-alkylation (Lithium Effect).

Q2: My S-methylated product is decomposing during column chromatography.

Diagnosis: Thioimidates (S-alkyl benzoxazines) are essentially cyclic imino-thioethers. They are sensitive to acid hydrolysis, which reverts them to the lactam (oxo) or thione form. Fix:

• Pre-treat Silica: Neutralize your silica gel with 1% Triethylamine (Et₃N) in the eluent.

• Avoid Acid: Do not use acidic stains or protic solvents during workup.

Q3: Can I use Phase Transfer Catalysis (PTC)?

Answer: Yes, and it is excellent for S-Methylation .

• System: Toluene / 50% NaOH (aq) / TBAB (catalyst).

• Mechanism: The soft quaternary ammonium cation (Q⁺) pairs with the benzoxazine anion in the organic phase. This "Soft-Soft" ion pair (Q⁺...S⁻) highly favors S-alkylation.

Q4: How do I distinguish them by NMR?

Data Reference:

• N-Me: The methyl group is attached to an amide-like nitrogen. Shift is typically δ 3.3 – 3.6 ppm .

• S-Me: The methyl is attached to sulfur. Shift is typically δ 2.4 – 2.7 ppm (Upfield relative to N-Me).

• Carbon NMR: The C=S carbon (thione) is usually >180 ppm. The C-S-Me carbon (thioimidate) is significantly upfield (approx 160-170 ppm).

Comparative Data Table

Condition Set	Solvent	Base	Electrophile	Dominant Isomer	Est.[1] Ratio (S:N)
Soft/Kinetic	Acetone	K₂CO₃	MeI	S-Methyl	> 95:5
PTC	Toluene/H₂O	NaOH/TBAB	MeI	S-Methyl	> 90:10
Ambiguous	THF	NaH	MeI	Mixture	~ 60:40
Hard/Thermo	DMF	NaH	MeOTs	N-Methyl	< 10:90

References

• Pearson, R. G. (1963). "Hard and Soft Acids and Bases."[2][3][4][5] Journal of the American Chemical Society, 85(22), 3533–3539. Link

• Gompper, R. (1964). "Relations between Structure and Reactivity of Ambident Nucleophilic Anions." Angewandte Chemie International Edition, 3(8), 560-570. Link

• Bredihhin, A., Groth, U. M., & Mäeorg, U. (2007).[6] "Efficient Methodology for Selective Alkylation of Hydrazine Derivatives." Organic Letters, 9(6), 1097–1099. (Demonstrates dianion/solvent control in similar N-heterocycles). Link

• Sheehy, K., et al. (2020).[7] "Competition Between N and O: Use of Diazine N-Oxides as a Test Case for the Marcus Theory Rationale for Ambident Reactivity." The Journal of Organic Chemistry, 85(23). (Mechanistic insight into hard/soft alkylation of heterocycles). Link

• Shimizu, M., et al. (2010). "S-Methylation of N-containing Heterocyclic Thiols with Conjugated Acids of Methoxy Groups." Heterocycles, 81(2), 413. (Discusses S-methylation under specific acidic/methanol conditions). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. HSAB theory - Wikipedia [en.wikipedia.org]
• 3. mlsu.ac.in [mlsu.ac.in]
• 4. shahucollegelatur.org.in [shahucollegelatur.org.in]
• 5. scispace.com [scispace.com]
• 6. Efficient Methodology for Selective Alkylation of Hydrazine Derivatives [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]

minimizing oxidation of methylthio group to sulfoxide in benzoxazines

Technical Support Center: Benzoxazine Synthesis

Topic: Minimizing Oxidation of Methylthio Groups to Sulfoxides

Welcome to the technical support center for scientists and researchers working with methylthio-substituted benzoxazines. This guide is designed to provide you with in-depth, field-proven insights to help you understand, prevent, and troubleshoot the unwanted oxidation of the methylthio (-SCH₃) group to its corresponding sulfoxide (-S(O)CH₃). As Senior Application Scientists, we understand that controlling this side reaction is critical for ensuring the purity, performance, and reproducibility of your materials.

Section 1: Understanding the Oxidation Problem

This section delves into the fundamental chemistry of why your methylthio-substituted benzoxazines might be oxidizing and what factors contribute to this undesirable side reaction.

Q1: What is the precise chemical mechanism behind the oxidation of a methylthio group to a sulfoxide during my experiments?

The conversion of a sulfide (thioether) to a sulfoxide is an oxidation reaction. In the context of your benzoxazine synthesis and handling, this is rarely caused by a deliberately added oxidizing agent. Instead, it's typically an inadvertent reaction with atmospheric oxygen, often accelerated by other factors.

The mechanism generally involves radical intermediates. The process can be initiated by heat, light, or trace metal impurities, which can lead to the formation of a methylthio radical (CH₃S•). This radical reacts rapidly with molecular oxygen (O₂) to form a methylthio peroxyl radical (CH₃SOO•).[1][2][3] This highly reactive intermediate can then abstract a hydrogen atom from another molecule to form a sulfenic acid, or undergo further complex reactions that ultimately yield the more stable sulfoxide. The overall transformation is the addition of a single oxygen atom to the sulfur center, changing its oxidation state and polarity.

Figure 1: Simplified radical mechanism for methylthio oxidation.

Q2: Why does this oxidation seem more prevalent in benzoxazine chemistry compared to other chemistries?

While any thioether can be oxidized, the problem can be particularly pronounced in benzoxazine chemistry for several reasons related to typical processing conditions:

• Elevated Temperatures: Benzoxazine synthesis and, notably, their ring-opening polymerization (ROP) often require elevated temperatures, typically ranging from 110°C for synthesis to over 180°C for curing.[4][5] Heat accelerates the rate of oxidation reactions and the formation of radical initiators.

• Extended Reaction Times: Synthesis and curing can take several hours, providing a large window of opportunity for slow oxidation to occur, especially if the reaction is not rigorously protected from air.

• Solvent Effects: The use of certain solvents (e.g., ethers like THF or dioxane) that can form peroxides over time can introduce potent oxidants directly into your reaction mixture.

Section 2: Proactive Prevention Strategies

The most effective way to deal with sulfoxide formation is to prevent it from happening in the first place. This section provides actionable protocols and best practices for your experimental setup.

Q3: What are the most critical modifications I should make to my reaction setup to prevent oxidation?

Excluding atmospheric oxygen is the single most important step you can take. Simply running the reaction in a flask with a condenser is not sufficient.

Protocol 1: Establishing an Inert Atmosphere

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (e.g., at 120°C for at least 4 hours) and allowed to cool in a desiccator or under a stream of inert gas. This removes adsorbed water, which can interfere with some benzoxazine syntheses.

• Assembly and Purging: Assemble your reaction apparatus (e.g., three-neck flask, condenser, dropping funnel) while it is still warm. Immediately connect it to a dual-manifold system providing an inert gas (Nitrogen or Argon) and a vacuum line.

• Purge Cycle: Evacuate the flask under vacuum until the pressure stabilizes. Be cautious with finely powdered reagents to avoid pulling them into the vacuum line. Refill the flask with the inert gas. Repeat this "evacuate-refill" cycle at least three times to ensure the complete removal of atmospheric gases.

• Maintaining Positive Pressure: Throughout the reaction, maintain a slight positive pressure of the inert gas. This can be achieved by connecting the gas-out line from the condenser to an oil or mercury bubbler. You should see 1-2 bubbles per second.

• Reagent Addition: Add liquid reagents via syringe through a rubber septum. Dissolve solid reagents in a degassed solvent and add them via a cannula or a pressure-equalizing dropping funnel.

Q4: Beyond the reaction setup, how do my choice of reagents and storage conditions impact sulfoxide formation?

Your reagents and their handling are a common source of oxidants.

• Solvent Choice and Purity: Ethers like Tetrahydrofuran (THF) and Dioxane are known to form explosive peroxides upon storage in the presence of air and light. Always use freshly distilled solvents or purchase high-purity, inhibitor-free solvents packaged under an inert atmosphere. If you suspect peroxide contamination, test your solvent with peroxide test strips before use. Toluene is often a more stable solvent choice for many benzoxazine syntheses.[4]

• Reagent Storage: Store your methylthio-substituted benzoxazine monomers and any sensitive precursors under an inert atmosphere (e.g., in a nitrogen-filled glovebox or a sealed vial backfilled with argon), in the dark, and at reduced temperatures (e.g., 4°C). This minimizes exposure to oxygen, light, and heat, all of which can initiate oxidation.

• Consider Antioxidants: For storage or formulation, adding a small amount (e.g., 100-500 ppm) of a radical-scavenging antioxidant like Butylated Hydroxytoluene (BHT) can significantly improve the shelf-life of your monomer by inhibiting radical chain reactions.

Table 1: Comparison of Standard vs. Oxidation-Minimizing Conditions

Parameter	Standard Approach	Oxidation-Minimizing Approach	Rationale
Atmosphere	Air / Open to atmosphere	Nitrogen or Argon blanket	Prevents reaction with atmospheric O₂, the primary oxidant.[1][2]
Solvent	Reagent-grade THF or Dioxane	Freshly distilled/anhydrous Toluene or Dioxane (peroxide-free)	Avoids introducing peroxide impurities which are potent oxidants.
Temperature	As per literature, often >100°C	Lowest effective temperature	Reduces the thermal energy available to initiate radical formation.
Storage	Lab bench, ambient light/temp	4°C, dark, under N₂/Ar	Slows kinetic rate of oxidation and prevents photo-initiation.
Additives	None	BHT or other radical scavenger (100-500 ppm) for storage	Terminates radical chain reactions that lead to oxidation.

Section 3: Troubleshooting Guide

Even with preventative measures, you may still encounter sulfoxide impurities. This section provides a logical workflow to diagnose and solve the problem.

Figure 2: Troubleshooting workflow for sulfoxide formation.

Q5: I've confirmed sulfoxide in my final product via NMR/LC-MS. What is the most likely cause?

Use the workflow diagram (Figure 2) to trace the likely cause. The most frequent culprits, in order, are:

• An insufficient inert atmosphere: A small leak in your system can continuously introduce oxygen over a long, heated reaction.

• Contaminated Solvents: Using an old bottle of THF that has been opened multiple times is a very common source of peroxide contamination.

• Improper Storage: Leaving a purified, highly-pure monomer on the benchtop for weeks can lead to slow oxidation, compromising its quality over time.

Section 4: Purification and Analytical Protocols

When prevention is not enough, you must be able to accurately detect, quantify, and remove the sulfoxide impurity.

Q6: What are the best analytical methods to detect and quantify the sulfoxide impurity?

A multi-pronged approach is best for unambiguous identification and quantification.

Table 2: Comparison of Recommended Analytical Methods

Method	How it Detects Sulfoxide	Advantages	Disadvantages
¹H NMR	Downfield shift of the -SCH₃ protons (typically ~2.5 ppm) to -S(O)CH₃ protons (~2.7-2.9 ppm).	Fast, provides structural confirmation, allows for direct molar ratio quantification via integration.	Lower sensitivity compared to LC-MS; peak overlap can be an issue in complex molecules.
LC-MS	The sulfoxide is significantly more polar and will have a shorter retention time on a reverse-phase HPLC column (e.g., C18).[6] The mass spectrum will show a mass increase of 16 amu (for the added oxygen atom).	Very high sensitivity (detects trace amounts), provides mass confirmation, excellent for quantification with a calibration curve.[7]	Requires more specialized equipment and method development.
FT-IR	Appearance of a characteristic S=O stretching band, typically in the 1030-1070 cm⁻¹ region.	Quick and non-destructive.	Often not sensitive enough for low-level impurities; band can be obscured by other peaks in the fingerprint region.

Q7: My product is contaminated with 5-10% sulfoxide. What is a reliable protocol to purify it?

The key is to exploit the significant polarity difference between the thioether and the sulfoxide. The sulfoxide is much more polar and will adhere more strongly to polar stationary phases like silica gel.

Protocol 2: Purification by Flash Column Chromatography

• Column Packing: Select a silica gel column. Pack the column using a non-polar solvent system (e.g., Hexane/Ethyl Acetate 9:1) to ensure a well-packed, air-free stationary phase.

• Sample Loading: Dissolve your crude benzoxazine mixture in a minimal amount of a moderately polar solvent like Dichloromethane (DCM) or Ethyl Acetate. Adsorb this solution onto a small amount of silica gel, dry it to a free-flowing powder, and carefully add it to the top of the packed column. This "dry loading" technique prevents band broadening.

• Elution: Begin eluting with a non-polar mobile phase (e.g., 100% Hexane or Hexane/Toluene). The less polar methylthio-benzoxazine will elute first.

• Gradient Elution: Gradually increase the polarity of the mobile phase by slowly adding a more polar solvent like Ethyl Acetate. This will eventually elute the more polar sulfoxide byproduct. For example:

  • Hexane/Ethyl Acetate (95:5) -> Elutes desired product

  • Hexane/Ethyl Acetate (70:30) -> Elutes sulfoxide byproduct

• Monitoring: Monitor the fractions using Thin Layer Chromatography (TLC) or HPLC to identify which fractions contain your pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure (rotary evaporation), being careful not to use excessive heat to prevent post-purification oxidation.

Section 5: Frequently Asked Questions (FAQs)

Q8: Is it possible to chemically reduce the sulfoxide back to the desired methylthio group?

Yes, this is a viable strategy, particularly if the sulfoxide is the major product or if chromatographic separation is difficult. The challenge is finding a reducing agent that is selective for the sulfoxide and does not affect other functional groups on the benzoxazine ring.

In peptide chemistry, where methionine oxidation is a common problem, one successful strategy involves using reagents like N-methylmercaptoacetamide.[8] For general organic synthesis, a common and effective method is using Trifluoroacetic Anhydride (TFAA) and Sodium Iodide (NaI), which generates a reactive species that reduces the sulfoxide.[7] However, any such post-synthesis reduction requires careful optimization to ensure compatibility with the benzoxazine structure and subsequent purification to remove the reagents and byproducts.

Q9: How will the sulfoxide impurity affect the polymerization and final properties of my polybenzoxazine?

The presence of sulfoxide can have several negative consequences:

• Plasticization: As an impurity, it does not participate in the polymerization network, potentially lowering the glass transition temperature (Tg) and mechanical properties of the final thermoset.

• Altered Curing Kinetics: The polar sulfoxide group might interfere with the cationic ring-opening polymerization mechanism of benzoxazines, potentially altering the cure rate and final crosslink density.

• Reduced Thermal Stability: The S-O bond is weaker than the C-S or C-C bonds in the polymer backbone and may represent a site for earlier thermal degradation.

An acceptable level of impurity depends on the application, but for high-performance materials, it should ideally be below 1-2%.

References

• Spectroscopic characterization of two peroxyl radicals during the O₂-oxidation of the methylthio radical - ResearchGate. Available at: [Link]

• Mastering the Chemistry of Methylthio Compounds： A Guide for Global Chemical Buyers. Available at: [Link]

• Spectroscopic characterization of two peroxyl radicals during the O₂-oxidation of the methylthio radical - PMC. Available at: [Link]

• Spectroscopic characterization of two peroxyl radicals during the O₂-oxidation of the methylthio radical - PubMed. Available at: [Link]

• Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - MDPI. Available at: [Link]

• Iodine-mediated oxythiolation of o-vinylanilides with disulfides for the synthesis of benzoxazines - PMC. Available at: [Link]

• Rapid Methods for High-Throughput Detection of Sulfoxides - PMC. Available at: [Link]

• Triggering effect caused by elemental sulfur as a mean to reduce the polymerization temperature of benzoxazine monomers - CONICET. Available at: [Link]

• Triggering effect caused by elemental sulfur as a mean to reduce the polymerization temperature of benzoxazine monomers - RSC Publishing. Available at: [Link]

• Mechanism of oxidation of aliphatic thioethers to sulfoxides by hydroxyl radicals. The importance of molecular oxygen | Journal of the American Chemical Society. Available at: [Link]

• DSC thermograms of benzoxazine products purified with different purification methods. 1 - ResearchGate. Available at: [Link]

• Synthesis of Novel Benzoxazines Containing Sulfur and Their Application in Rubber Compounds - PMC. Available at: [Link]

• US5543516A - Process for preparation of benzoxazine compounds in solventless systems - Google Patents.

• No More Purification: A Straightforward and Green Process for the Production of Melamine–Vanillylamine-Based Benzoxazine-Rich Resins for Access to Various Composite Materials - MDPI. Available at: [Link]

• Triggering effect caused by elemental sulfur as a mean to reduce the polymerization temperature of benzoxazine monomers | Request PDF - ResearchGate. Available at: [Link]

• (PDF) Development and validation of analytical assay method for separation of a series of substituted benz-1,3-oxazine derivatives by LC/ LCMS - ResearchGate. Available at: [Link]

• A New Mechanism for The Atmospheric Oxidation of Dimethyl Sulfide. The Importance of Intramolecular Hydrogen Shift in CH3SCH2OO Radical. | Request PDF - ResearchGate. Available at: [Link]

• Catalyzing Benzoxazine Polymerization with Titanium-Containing POSS to Reduce the Curing Temperature and Improve Thermal Stability - MDPI. Available at: [Link]

• 13.10: Protecting Groups in Organic Synthesis - Chemistry LibreTexts. Available at: [Link]

• (PDF) Synthesis and characterization of a novel class of low temperature cure Benzoxazines. Available at: [Link]

• Review on the Accelerated and Low-Temperature Polymerization of Benzoxazine Resins: Addition Polymerizable Sustainable Polymers - MDPI. Available at: [Link]

• Rapid Methods for High-Throughput Detection of Sulfoxides - ResearchGate. Available at: [Link]

• Synthesis and Characterization of Bio‐based Polybenzoxazine Hybrids From Vanillin, Thymol, and Carvacrol - PMC. Available at: [Link]

• The effect of curing temperatures on the thermal behaviour of new polybenzoxazine-modified epoxy resin - ResearchGate. Available at: [Link]

• Appendix 6: Protecting groups - Oxford Learning Link. Available at: [Link]

• Synthesis and Properties of Quinoxaline-Containing Benzoxazines and Polybenzoxazines | ACS Omega - ACS Publications. Available at: [Link]

• CN114166964A - A kind of rapid detection method of methionine sulfoxide imide - Google Patents.

• PROTECTING GROUPS FOR ORGANIC SYNTHESIS - Neliti. Available at: [Link]

• Review on the Accelerated and Low-Temperature Polymerization of Benzoxazine Resins: Addition Polymerizable Sustainable Polymers - PMC. Available at: [Link]

• Study on products and reaction paths for synthesis of 3,4-dihydro-2H-3-phenyl-1,3-benzoxazine from phenol, aniline and formaldehyde. Available at: [Link]

• Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation‐Prone Peptides - PMC. Available at: [Link]

• Studies on the ring-opening polymerization of benzoxazines: Understanding the effect of the substituents | Request PDF - ResearchGate. Available at: [Link]

• A Methionine Residue Promotes Hyperoxidation of the Catalytic Cysteine of Mouse Methionine Sulfoxide Reductase A - PMC - PubMed Central. Available at: [Link]

• Formation of methionine sulfoxide during glycoxidation and lipoxidation of ribonuclease A. Available at: [Link]

• Methionine sulfoxide and the oxidative regulation of plasma proteinase inhibitors - PubMed. Available at: [Link]

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• 4. Synthesis of Novel Benzoxazines Containing Sulfur and Their Application in Rubber Compounds - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Troubleshooting Lawesson's Reagent Thionations

Introduction

Welcome to the technical support center for Lawesson's Reagent (LR). As a cornerstone of organosulfur chemistry, Lawesson's reagent is an invaluable tool for the thionation of carbonyl compounds, converting ketones, esters, amides, and lactams into their corresponding thiocarbonyls.[1][2][3] This transformation is pivotal in the synthesis of pharmaceuticals and materials with unique electronic properties.[2][4] However, like any powerful reagent, its application can present challenges, most notably inconsistent or low yields and difficult product purification.

This guide is designed for researchers, chemists, and drug development professionals. It moves beyond a simple recitation of steps to provide a deeper understanding of the causality behind experimental choices. Here, we address the most common issues encountered during thionation reactions with Lawesson's reagent in a direct question-and-answer format, offering field-proven insights and validated protocols to help you optimize your results.

Understanding the Reagent: Mechanism of Action

To effectively troubleshoot, one must first understand the mechanism. Lawesson's reagent, a dimeric structure, is not the active thionating agent itself.[5] Upon heating in solution, the central four-membered dithiadiphosphetane ring dissociates to form two equivalents of a highly reactive dithiophosphine ylide, (4-MeOC₆H₄)PS₂.[3][5][6] This monomeric species is the true workhorse of the reaction.

The monomer then engages with the carbonyl compound in a process analogous to the Wittig reaction.[1][7] It undergoes a [2+2] cycloaddition with the carbonyl group to form a transient four-membered thiaoxaphosphetane intermediate.[3][8] This intermediate rapidly collapses in a cycloreversion step, yielding the desired thiocarbonyl and a stable phosphorus-oxygen byproduct.[3][7] The formation of the strong P=O bond is the thermodynamic driving force for the entire reaction.[1][7]

Figure 1: Lawesson's Reagent Reaction Mechanism.

Troubleshooting Guide: Common Yield Issues

This section addresses specific, practical problems you may encounter during your experiments.

Question 1: My reaction is stalled or has a low conversion rate. How can I drive it to completion?

This is a frequent issue stemming from several potential factors related to kinetics and reagent activity.

Answer:

An incomplete reaction can often be resolved by systematically evaluating and adjusting the following parameters:

• Reagent Stoichiometry & Quality:

  • Stoichiometry: Lawesson's reagent is a dimer that produces two reactive monomers. Therefore, you typically only need 0.5-0.6 equivalents for each carbonyl group you wish to thionate.[9] Using a large excess is rarely necessary and will complicate purification.

  • Quality: LR is sensitive to moisture.[10] If the reagent is old or has been improperly stored, it may have partially hydrolyzed, reducing its activity. Use a fresh bottle or a properly stored batch. A vibrant, slightly yellow powder is expected; significant discoloration may indicate degradation.

• Reaction Temperature:

  • The initial dissociation of the LR dimer into its active monomeric form is temperature-dependent.[5] If the temperature is too low, the concentration of the active species will be insufficient to drive the reaction forward at a reasonable rate.

  • Solution: Most LR reactions require heating. Refluxing in a high-boiling solvent is common. If you are running the reaction at a moderate temperature (e.g., 65 °C in THF), consider switching to a higher-boiling solvent to increase the reaction rate.[7][11]

• Choice of Solvent:

  • The solvent must fully dissolve the Lawesson's reagent for the reaction to proceed efficiently.[12] Poor solubility can lead to a sluggish, heterogeneous mixture.

  • Recommended Solvents: Anhydrous toluene and xylene are excellent high-temperature choices.[5][13] Tetrahydrofuran (THF) and 1,4-dioxane are also commonly used, especially for reactions that can proceed at lower temperatures.[12][13] Acetonitrile can also be effective.[13]

• Substrate Reactivity:

  • Not all carbonyls are created equal. The reactivity of the substrate plays a major role. Electron-rich carbonyls react faster.[1]

  • General Reactivity Order: Amides & Ketones > Lactams & Lactones > Esters.[3][7]

  • Insight: Esters are notoriously less reactive and may require more forcing conditions (higher temperatures, longer reaction times) to achieve good conversion.[3][7] For particularly stubborn substrates, you may need to push the temperature or consider microwave-assisted synthesis, which can dramatically shorten reaction times.[11]

Figure 2: Workflow for Incomplete Conversion.

Question 2: I'm struggling to separate my product from Lawesson's reagent byproducts. What are the best purification strategies?

This is the most common bottleneck in Lawesson's reagent chemistry. The phosphorus-containing byproduct often has a polarity similar to the desired thiocarbonyl product, leading to co-elution during column chromatography.[14][15]

Answer:

Do not rely on chromatography alone. The most effective strategy is to chemically modify the byproduct after the reaction is complete, making it trivial to remove.

• The Byproduct Problem: Upon transferring its sulfur atoms, Lawesson's reagent forms a stoichiometric six-membered ring byproduct (structure A in many publications).[14][16] This compound and its derivatives are often greasy solids with moderate polarity.

• The Solution: Post-Reaction Byproduct Quenching:

  • Mechanism: The phosphorus byproduct is susceptible to cleavage by nucleophiles like alcohols. By adding an alcohol and heating, you can decompose the byproduct into a highly polar, water-soluble diethyl or ethylene glycol thiophosphonate.[14][16]

  • Recommended Quenchers:

    • Ethanol: Effective for small-scale preparations.[14]

    • Ethylene Glycol: Highly recommended, especially for scale-up. Its high boiling point allows for rapid decomposition of the byproduct, and it helps to avoid the formation of P-containing aqueous waste.[11][14]

  • Workflow: Once your reaction is complete (monitored by TLC), cool the mixture slightly, add an excess of ethylene glycol, and heat the mixture (e.g., at 95-100 °C) for 2-4 hours.[14] The byproduct spot on the TLC should disappear.

• Simplified Workup:

  • After the glycol treatment, the workup becomes much simpler. The highly polar phosphorus species can be easily removed with a standard aqueous wash (e.g., saturated NaHCO₃ or water).[14][17]

  • This often leaves a crude product that is significantly cleaner, sometimes pure enough to be used directly or purified by a simple recrystallization or a much less demanding chromatographic separation.[14]

Figure 3: Byproduct Removal Strategy.

Frequently Asked Questions (FAQs)

Q1: How should I handle and store Lawesson's reagent?

Lawesson's reagent is sensitive to moisture and, to a lesser extent, air.[4][10] It should be stored in a tightly sealed container in a cool, dry place, preferably in a desiccator or under an inert atmosphere. When weighing and handling the reagent, it is good practice to work quickly and avoid prolonged exposure to humid air. For reactions, always use anhydrous solvents.

Q2: What are the typical reaction conditions for different substrates?

While optimization is always necessary, the following table provides a good starting point for various carbonyl compounds.

Substrate Class	Typical Solvent(s)	Temperature Range	Typical Reaction Time	Notes
Amides & Ketones	THF, Toluene, Dioxane	65 °C - 110 °C (Reflux)	30 min - 5 h	Generally the most reactive substrates.[3][7] Room temperature reactions in THF are sometimes possible but may be slow.[12]
Lactams & Lactones	Toluene, Xylene	80 °C - 140 °C (Reflux)	2 h - 12 h	Reactivity is similar to or slightly less than open-chain amides/ketones.
Esters	Toluene, Xylene	110 °C - 140 °C (Reflux)	4 h - 24 h	The least reactive common substrate; requires higher temperatures and longer times.[3][7][18]

Q3: Are there any alternatives to Lawesson's reagent?

Yes, several other thionating agents exist, each with its own advantages and disadvantages.

• Phosphorus Pentasulfide (P₄S₁₀): The classical reagent. It is cheaper but generally requires harsher conditions (higher temperatures) and can be less selective, leading to more byproducts.[2][3]

• Davy's and Belleau's Reagents: These are derivatives of LR with improved solubility in some solvents.[19]

• Curphey's Reagent (P₄S₁₀/HMDO): A combination of P₄S₁₀ and hexamethyldisiloxane that is reported to be highly reactive, especially for less reactive esters, and features an easier workup.[18][20]

• Novel Adamantane-based Reagents: Newer, air-stable, and odorless reagents are being developed to address the safety and handling drawbacks of traditional reagents.[19]

Experimental Protocols

Protocol 1: General Procedure for Thionation of an Amide

This protocol is a standard starting point for the thionation of a secondary amide on a 1 mmol scale.

• Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the amide (1.0 mmol, 1.0 eq) and Lawesson's reagent (0.42 g, 1.04 mmol, 0.52 eq based on monomer).

• Inert Atmosphere: Purge the flask with an inert gas (Nitrogen or Argon).

• Solvent Addition: Add anhydrous toluene (4-5 mL) via syringe.[14]

• Reaction: Heat the mixture to reflux (approx. 110 °C). Monitor the reaction progress by TLC until the starting amide is fully consumed (typically 1-3 hours).

• Workup: Proceed immediately to Protocol 2 for byproduct removal.

Protocol 2: Chromatography-Free Workup using Ethylene Glycol

This procedure is adapted from a highly effective method for simplifying purification.[14]

• Cooling: Once the reaction in Protocol 1 is complete, cool the mixture to approximately 80-90 °C.

• Quenching: Add ethylene glycol (2 mL, excess) and a very small amount of water (e.g., 20 µL) to the reaction mixture.[14]

• Byproduct Decomposition: Stir the mixture vigorously at 95 °C. Monitor the decomposition of the LR byproduct by TLC (the byproduct spot should disappear). This typically takes 3-4 hours.[14]

• Phase Separation: Cool the mixture to room temperature. Transfer the biphasic mixture to a separatory funnel. The product will be in the upper toluene layer, while the decomposed byproducts will be in the lower ethylene glycol layer.

• Extraction & Isolation: Separate the layers. Wash the toluene layer with water to remove any residual ethylene glycol. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude thioamide, which is often of high purity. Recrystallization can be performed if further purification is needed.[14]

References

• An In-depth Technical Guide to Lawesson's Reagent: Structure, Reactivity, and Applic
• Lawesson's Reagent - Alfa Chemistry.
• A Comparative Guide to Thionating Reagents: Lawesson's Reagent vs.
• Lawesson's Reagent - Organic Chemistry Portal.
• Lawesson's reagent - Wikipedia.
• A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis.
• Lawesson's reagent - Grokipedia.
• Odorless and Air-Stable Thionating Reagent for Broad Scope Thioamide Synthesis without H2S Emission - ACS Public
• Synthesis of Thionated Perylenediimides: State of the Art and First Investigations of an Altern
• LAWESSON'S REAGENT FOR SYNTHESIS MSDS - Loba Chemie.
• How to remove the side product of the Lawesson reagent ? - Reddit.
• Optimization of the LR:LA mole ratio at different temperatures - ResearchG
• Liquid-assisted mechanochemical synthesis of thioamide building blocks with the Lawesson reagent - RSC Publishing.
• A chromatography-free and aqueous waste-free process for thioamide prepar
• Generation of the six-membered byproduct A from thionation reactions using Lawesson's reagent - ResearchG
• Thionation of amides using Lawessons reagent - ChemSpider.
• A Head-to-Head Comparison of Thionating Reagents for Organic Synthesis - Benchchem.
• lawesson's reagent - s d fine-chem limited.
• Synthetic Applications of Lawesson's Reagent in Organic Synthesis - Encyclopedia.pub.
• introduction to thionation reactions in organic synthesis. - Benchchem.
• Thionation with the Reagent Combination of Phosphorus Pentasulfide and Hexamethyldisiloxane - Audrey Yun Li.
• Issues during thiol synthesis - Reddit.

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Technical Support Center: Navigating Solubility Challenges of 1,4-Benzoxazine Intermediates

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with 1,4-benzoxazine intermediates. This guide is designed to provide you with practical, in-depth solutions to the solubility challenges frequently encountered with this important class of heterocyclic compounds. Our goal is to empower you with the knowledge to anticipate, troubleshoot, and overcome these issues, ensuring the smooth progression of your research and development endeavors.

Introduction: The Solubility Conundrum of 1,4-Benzoxazine Intermediates

The 1,4-benzoxazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2][3] However, the inherent hydrophobicity of the fused benzene and oxazine ring system often leads to poor aqueous solubility. This presents a significant hurdle in various stages of drug discovery and development, from initial biological screening to formulation.

This technical guide will address these challenges in a comprehensive question-and-answer format, providing both theoretical understanding and actionable experimental protocols.

Frequently Asked Questions (FAQs)

Q1: Why are my 1,4-benzoxazine intermediates poorly soluble in aqueous solutions?

A1: The limited aqueous solubility of many 1,4-benzoxazine intermediates is primarily due to their molecular structure. The fused aromatic and heterocyclic rings create a predominantly nonpolar and rigid backbone, leading to a hydrophobic character.[4] For these molecules to dissolve in water, the strong hydrogen bonds between water molecules must be broken to create a cavity for the solute. The energy required for this is often not compensated by favorable interactions between the benzoxazine intermediate and water molecules, especially if the intermediate lacks sufficient hydrogen bond donors and acceptors.

Q2: What are the immediate consequences of poor solubility in my experiments?

A2: Poor solubility can manifest in several ways, leading to unreliable and difficult-to-interpret experimental results:

• Precipitation: The most obvious sign is the compound crashing out of solution, forming a visible precipitate in your aqueous buffers or cell culture media.[4]

• Inaccurate Concentration: The actual concentration of the dissolved compound will be significantly lower than the nominal concentration, leading to erroneous dose-response curves and potency measurements.

• Reduced Bioavailability: In in vivo studies, poor aqueous solubility in the gastrointestinal tract can lead to low and variable absorption, resulting in poor bioavailability.[5]

• Artificially Low Activity: In biological assays, if the compound is not fully dissolved, the effective concentration reaching the target is diminished, potentially masking true biological activity.

• Toxicity Artifacts: Undissolved particles can cause cellular stress and cytotoxicity that is unrelated to the pharmacological activity of the compound.[4]

Q3: What are the primary strategies to improve the solubility of my 1,4-benzoxazine intermediates?

A3: A range of strategies, from simple formulation adjustments to more complex chemical modifications, can be employed. These can be broadly categorized as:

• Formulation Approaches: These methods focus on altering the solvent environment to better accommodate the solute. This is often the first line of attack due to its relative simplicity.

• Physicochemical Modifications: These techniques involve altering the solid-state properties of the compound itself to enhance its solubility.

• Chemical Modifications: This involves synthetically altering the molecule to introduce more desirable physicochemical properties.

The following sections will delve into these strategies in more detail.

Troubleshooting Guide: Practical Solutions to Common Solubility Problems

Issue 1: My 1,4-benzoxazine intermediate precipitates when I try to make an aqueous solution for my in vitro assay.

This is a very common issue. Here’s a systematic approach to troubleshoot and solve it:

The use of co-solvents is a widely adopted and effective method for increasing the solubility of nonpolar compounds in aqueous solutions.[6] Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system, making it more favorable for hydrophobic solutes.[7]

Commonly Used Co-solvents in Preclinical Studies:

Co-solvent	Properties and Considerations
Dimethyl Sulfoxide (DMSO)	Excellent solubilizing power for a wide range of compounds. However, can be toxic to some cell lines at higher concentrations (typically >0.5-1%).
Ethanol	A less toxic alternative to DMSO. Its lower solubilizing power may require higher concentrations.
Polyethylene Glycol (PEG 300/400)	Generally considered safe and are used in many pharmaceutical formulations. They can increase viscosity.
Propylene Glycol (PG)	Another common and safe excipient.
N,N-Dimethylformamide (DMF)	A strong solvent, but its use is often limited due to toxicity concerns.

Experimental Protocol: Preparing a Stock Solution with a Co-Solvent

• Determine the Target Stock Concentration: Aim for a stock concentration that is at least 100-fold, and preferably 1000-fold, higher than the final desired concentration in your assay. This will ensure that the final concentration of the co-solvent in the assay medium is low enough to not cause vehicle-related artifacts.

• Initial Solubility Test: In a small vial, weigh a small amount of your 1,4-benzoxazine intermediate (e.g., 1-5 mg).

• Add Co-solvent: Add a measured volume of your chosen co-solvent (e.g., DMSO) to achieve a high concentration (e.g., 10-50 mM).

• Facilitate Dissolution: Use a vortex mixer and gentle warming (if the compound is thermally stable) to aid dissolution. Visually inspect for any undissolved particles.

• Serial Dilution: Once a clear stock solution is obtained, perform serial dilutions into your aqueous assay buffer or cell culture medium. Observe for any signs of precipitation at each dilution step.

• Determine the Maximum Soluble Concentration: The highest concentration that remains clear after a defined period (e.g., 2 hours) at the assay temperature is your working maximum soluble concentration.

Caption: Workflow for preparing solutions using a co-solvent.

Many 1,4-benzoxazine intermediates possess ionizable groups (e.g., basic nitrogen atoms or acidic phenolic hydroxyls). The solubility of such compounds can be significantly influenced by the pH of the solution.

• For Basic Intermediates: Lowering the pH will protonate the basic nitrogen, forming a more soluble salt.

• For Acidic Intermediates: Increasing the pH will deprotonate the acidic group, again forming a more soluble salt.

Experimental Protocol: pH-Dependent Solubility Assessment

• Prepare a Series of Buffers: Prepare a set of buffers covering a range of pH values (e.g., pH 2, 4, 6, 7.4, 9).

• Equilibrate the Compound: Add an excess of your 1,4-benzoxazine intermediate to each buffer in separate vials.

• Shake and Incubate: Agitate the samples at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24-48 hours).

• Separate Solid from Solution: Centrifuge or filter the samples to remove any undissolved solid.

• Quantify the Dissolved Compound: Analyze the concentration of the compound in the supernatant/filtrate using a suitable analytical method like HPLC-UV.

• Plot Solubility vs. pH: This will reveal the pH at which your compound exhibits maximum solubility.

Issue 2: My compound is still not soluble enough even with co-solvents and pH adjustment.

In such cases, more advanced formulation or solid-state modification strategies may be necessary.

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with poorly soluble molecules, effectively encapsulating the hydrophobic part of the guest molecule and presenting a hydrophilic exterior to the aqueous environment, thereby increasing its apparent solubility.[8]

Commonly Used Cyclodextrins:

Cyclodextrin	Properties
β-Cyclodextrin (β-CD)	Most common and cost-effective, but has limited aqueous solubility itself.
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	Has significantly higher aqueous solubility and is widely used in pharmaceutical formulations.
Sulfobutylether-β-cyclodextrin (SBE-β-CD)	A modified cyclodextrin with high water solubility and a favorable safety profile.

If your 1,4-benzoxazine intermediate has a suitable ionizable functional group, forming a stable salt is one of the most effective ways to dramatically increase its aqueous solubility and dissolution rate.[9] The choice of the counter-ion is crucial and can significantly impact the physicochemical properties of the resulting salt.

Experimental Protocol: Salt Screening

• Select a Range of Counter-ions: For a basic intermediate, choose a variety of pharmaceutically acceptable acids (e.g., HCl, HBr, sulfuric acid, methanesulfonic acid, tartaric acid, citric acid). For an acidic intermediate, select a range of bases (e.g., sodium hydroxide, potassium hydroxide, calcium hydroxide, tromethamine).

• Perform Small-Scale Crystallizations: In parallel, attempt to crystallize the salt from various solvent systems.

• Characterize the Resulting Solids: Use techniques like X-ray powder diffraction (XRPD) to confirm the formation of new crystalline forms.

• Measure the Solubility of the Salts: Determine the aqueous solubility of the promising salt forms and compare it to the free form.

Caption: Conceptual diagram of how salt formation enhances solubility.

Issue 3: I am concerned about the solid-state properties of my intermediate.

Polymorphism, the ability of a compound to exist in multiple crystalline forms, can have a significant impact on solubility. Different polymorphs can have different crystal lattice energies, which in turn affects their solubility and dissolution rate. Metastable polymorphs are generally more soluble than their stable counterparts.

Troubleshooting Steps:

• Polymorph Screen: Conduct a polymorph screen by crystallizing your intermediate from a wide variety of solvents and conditions (e.g., different temperatures, evaporation rates).

• Characterize the Forms: Use techniques like XRPD, Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA) to identify and characterize different polymorphic forms.

• Select the Optimal Form: Based on a balance of solubility and stability, select the most suitable polymorphic form for further development.

Advanced Strategies

For particularly challenging compounds, more advanced approaches may be required:

• Prodrugs: A prodrug is a chemically modified, often inactive, version of a drug that is converted to the active form in the body. This approach can be used to temporarily mask the features of the molecule that are responsible for poor solubility. For instance, a highly soluble group like a phosphate ester can be attached to a hydroxyl group on the 1,4-benzoxazine intermediate, which is then cleaved by enzymes in the body to release the active compound.

• Amorphous Solid Dispersions (ASDs): In an ASD, the crystalline drug is converted into its amorphous (non-crystalline) form and dispersed within a polymer matrix. The amorphous form has a higher free energy and thus higher apparent solubility than the crystalline form.

• Particle Size Reduction: Reducing the particle size of the compound (micronization or nanosuspension) increases the surface area-to-volume ratio, which can lead to an increased dissolution rate according to the Noyes-Whitney equation.

Conclusion

Overcoming the solubility challenges of 1,4-benzoxazine intermediates is a critical step in their successful development as therapeutic agents. A systematic and multi-faceted approach, starting with simple formulation strategies like the use of co-solvents and pH adjustment, and progressing to more complex techniques such as salt formation, polymorph screening, and prodrug design, will provide the best chance of success. This guide provides a foundational framework for troubleshooting these issues. For specific and complex cases, further consultation and experimentation will be necessary.

References

• BenchChem. (2025).
• 1,4 Benzoxazine Derivatives: Synthesis, In-Silico Studies And Antimicrobial Evalu
• Synthesis of 1,4-benzoxazine derivatives from α-aminocarbonyls under transition-metal-free conditions. New Journal of Chemistry.
• Liang, W., Min, L. J., Han, L., & Liu, X. H. (2021). Recent Advances on Synthesis of 1,4-Benzoxazines and its Derivatives. Current Organic Chemistry, 25(23).
• Synthesis and Properties of New Thermoplastic Polymers from Substituted 3,4-Dihydro-2H-1,3-benzoxazines. (2000, March 23). Macromolecules.
• A simple route for the synthesis of novel 1,4-benzoxazine derivatives by Baeyer–Villiger oxidation reaction. (n.d.).
• Influence of natural substituents in the polymerization behavior of novel bio-based benzoxazines. (n.d.).
• Overcoming the Challenge of Poor Drug Solubility. (2025, March 12).
• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616.
• Sanphui, P., Goud, N. R., Khandavilli, U. B. R., & Nangia, A. (2011). Fast-dissolving and high-solubility cocrystals of theophylline. CrystEngComm, 13(12), 4075-4085.
• Kaur, M., & Singh, S. (2020). Cutting Edge Approaches for Addressing Solubility Challenges in BCS Class II and IV Pharmaceuticals. PEXACY International Journal of Pharmaceutical Science, 2(12).
• BenchChem. (n.d.).
• New substituted 1,4-benzoxazine derivatives with potential intracellular calcium activity. (n.d.). PubMed.
• 1,4 Benzoxazine Derivatives: Synthesis, In-Silico Studies And Antimicrobial Evalu
• Development of a General Protocol To Prepare 2H-1,3-Benzoxazine Derivatives. (2017, August 23). Organic Process Research & Development.
• Rautio, J., Kumpulainen, H., Heimbach, T., Oliyai, R., Oh, D., Järvinen, T., & Savolainen, J. (2008). Prodrugs: design and clinical applications. Nature Reviews Drug Discovery, 7(3), 255-270.
• US5420126A - 3,4-dihydro-2H-1,4-benzoxazine derivatives and pharmaceutical compositions containing the same. (n.d.).
• Influence of substituent on equilibrium of benzoxazine synthesis from Mannich base and formaldehyde. (n.d.). RSC Publishing.
• curing process of benzoxazine systems. an experimental and theoretical study. (2025, August 6).
• Blagden, N., de Matas, M., Gavan, P. T., & York, P. (2007). Crystal engineering of active pharmaceutical ingredients to improve solubility and dissolution rates. Advanced Drug Delivery Reviews, 59(7), 617-630.
• Enantiopure 1,4-benzoxazines via 1,2-cyclic Sulfamidates. Synthesis of Levofloxacin. (2007, August 16). The Journal of Organic Chemistry.
• 3,4-Dihydro-2H-1,4-benzoxazine, 97% 1 g. (n.d.). Thermo Scientific Chemicals.
• PubChem. (n.d.). 3,4-Dihydro-2H-1,4-benzoxazine.
• Recent Advances on Synthesis of 1,4-Benzoxazines and its Derivatives. (n.d.).
• Synthetic Strategies and Therapeutic Profile of Some 1,4-benzoxazine Derivatives: A Review. (2025, April 21). Bentham Science Publisher.
• [PDF] Overcoming the Challenge of Poor Drug Solubility. (n.d.). Semantic Scholar.
• Synthesis and SAR studies of 1,4-benzoxazine MenB inhibitors: novel antibacterial agents against Mycobacterium tuberculosis. (n.d.). PMC.
• Perspectives on 1,4-Benzodioxins, 1,4-Benzoxazines and Their 2,3Dihydro Derivatives. (2025, August 7).
• Stella, V. J., & Nti-Addae, K. W. (2007). Prodrug strategies to overcome poor water solubility. Advanced Drug Delivery Reviews, 59(7), 677-694.
• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012.
• Yalkowsky, S. H., & Dannenfelser, R. M. (1992). Aquasol database of aqueous solubility. University of Arizona, College of Pharmacy.
• Williams, H. D., Trevaskis, N. L., Charman, S. A., Shanker, R. M., Charman, W. N., Pouton, C. W., & Porter, C. J. (2013). Strategies to address low drug solubility in discovery and development. Pharmacological Reviews, 65(1), 315-499.
• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews, 59(7), 645-666.
• Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical Research, 21(2), 201-230.
• Hörter, D., & Dressman, J. B. (2001). Influence of physicochemical properties on dissolution of drugs in the gastrointestinal tract. Advanced Drug Delivery Reviews, 46(1-3), 75-87.
• Davis, M. E., & Brewster, M. E. (2004). Cyclodextrin-based pharmaceutics: past, present and future. Nature Reviews Drug Discovery, 3(12), 1023-1035.
• Li, P., & Zhao, L. (2007). Developing early formulations: practice and perspective. International Journal of Pharmaceutics, 341(1-2), 1-19.
• Kawabata, Y., Wada, K., Nakatani, M., Yamada, S., & Onoue, S. (2011). Formulation design for poorly water-soluble drugs based on biopharmaceutics classification system: basic approaches and practical applications. International Journal of Pharmaceutics, 420(1), 1-10.
• Müller, R. H., & Peters, K. (1998). Nanosuspensions for the formulation of poorly soluble drugs: I. Preparation by a size-reduction technique. International Journal of Pharmaceutics, 160(2), 229-237.
• Serajuddin, A. T. M. (1999). Solid dispersion of poorly water-soluble drugs: early promises, recent trends and future perspective. Journal of Pharmaceutical Sciences, 88(10), 1058-1066.
• Warren, D. B., Chalmers, D. K., Pouton, C. W., & Jones, G. P. (2010). Structure and dynamics of lipid-based formulations. Journal of Pharmacy and Pharmacology, 62(11), 1605-1616.
• Yalkowsky, S. H. (Ed.). (2014).
• Elder, D. P., & Holm, R. (2013). The use of pharmaceutical salts and cocrystals to address the issue of poor solubility. International Journal of Pharmaceutics, 453(1), 88-100.
• Bighley, L. D., Berge, S. M., & Monkhouse, D. C. (1996). Salt forms of drugs and absorption. In Encyclopedia of pharmaceutical technology (Vol. 13, pp. 453-499).
• Vogt, F. G., & Williams, G. R. (2011). Amorphous solid dispersions: a robust platform to address bioavailability challenges. European Journal of Pharmaceutics and Biopharmaceutics, 78(1), 1-15.
• Hancock, B. C., & Parks, M. (2000). What is the true solubility advantage for amorphous pharmaceuticals?. Pharmaceutical Research, 17(4), 397-404.
• Brittain, H. G. (Ed.). (2009). Polymorphism in pharmaceutical solids. CRC press.
• Vippagunta, S. R., Brittain, H. G., & Grant, D. J. (2001). Crystalline solids. Advanced Drug Delivery Reviews, 48(1), 3-26.
• Newman, A. W. (2015). Solid-state analysis of the active pharmaceutical ingredient. In Developing solid oral dosage forms (pp. 161-183). Academic Press.
• Hilfiker, R. (Ed.). (2006). Polymorphism: in the pharmaceutical industry. John Wiley & Sons.

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removing unreacted methyl iodide from benzoxazine reaction mixtures

Topic: Removal of Unreacted Methyl Iodide (MeI) from Benzoxazine Reaction Mixtures

Executive Summary & Safety Directive

The Critical Issue: You are likely encountering shelf-stability issues (premature gelling or viscosity increase) or toxicity flags in your benzoxazine monomers.

• The Cause: Methyl Iodide (MeI) is not just a toxic impurity; it is a covalent cationic initiator for the ring-opening polymerization (ROP) of benzoxazines. Even trace amounts (ppm level) can trigger polymerization at room temperature over time, ruining your product.

• The Solution: Complete removal is required. Standard evaporation is often insufficient due to the high boiling point of some benzoxazines trapping the volatile MeI.

⚠️ CRITICAL SAFETY WARNING

• Carcinogen: Methyl iodide is a suspected human carcinogen and a potent alkylating agent.

• Volatility: Boiling point is 42.5°C. It vaporizes easily, creating an inhalation hazard.

• PPE: Use Silver Shield™ or PVA gloves. Standard nitrile gloves offer limited protection (breakthrough < 5 mins). Work exclusively in a fume hood.

Decision Matrix: Selecting Your Removal Protocol

Do not apply a "one-size-fits-all" approach. Select the method based on your scale and purity requirements.

Figure 1: Decision tree for selecting the appropriate methyl iodide removal strategy based on contamination level.

Detailed Protocols

Protocol A: Controlled Vacuum Stripping (Physical Removal)

Best for: Removing bulk MeI before final purification.

Mechanism: Exploits the volatility difference between MeI (bp 42.5°C) and Benzoxazine monomers (typically solid or high-boiling oils).

• Setup: Equip a rotary evaporator with a dry ice/acetone cold trap (-78°C). Note: A standard water condenser is insufficient and will result in MeI escaping into the lab atmosphere.

• Solvent: Dissolve the crude mixture in a minimal amount of Dichloromethane (DCM) if it is too viscous.

• Execution:

  • Set bath temperature to 30°C (Do not exceed 40°C to avoid thermal initiation).

  • Slowly reduce pressure to < 10 mbar.

  • Maintain for 30–60 minutes.

• Disposal: The solvent in the cold trap is now highly toxic MeI waste. Quench immediately with alcoholic KOH before disposal.

Protocol B: Solid-Phase Scavenging (The "Gold Standard")

Best for: High-value compounds, preventing side reactions, and "Green Chemistry" compliance.

Mechanism: Uses a silica-supported nucleophile (e.g., Si-Thiol or Si-Trisamine) to irreversibly bind MeI. The scavenger is filtered off, leaving pure product.[1]

• Why this works: Unlike liquid amines, solid scavengers cannot initiate benzoxazine polymerization because they are immobilized.

• Reagent Selection: Use Silica-Supported Thiol (Si-Thiol) or Silica-Supported Trisamine .

  • Loading: Typically 1.2–1.5 mmol/g.

• Calculation: Add 3–4 equivalents of scavenger relative to the estimated residual MeI.

• Procedure:

  • Dissolve crude benzoxazine in a non-protic solvent (DCM, Toluene, or THF).

  • Add the silica scavenger resin.

  • Stir gently at room temperature for 1–4 hours.

  • Filtration: Filter the mixture through a fritted glass funnel or a Celite pad.

  • Rinse: Wash the filter cake with fresh solvent.

  • Concentrate: Evaporate the filtrate to obtain the purified monomer.

Protocol C: Hydrolytic Wash (The "Budget" Method)

Best for: Large scale batches where solid scavengers are cost-prohibitive.

Mechanism: Hydrolysis of MeI by aqueous base:

. Constraint: Benzoxazines are generally stable to base, but unstable in acid .[2] Do not use acid washes.

• Preparation: Prepare a 0.5 M NaOH (or KOH) solution.

• Execution:

  • Dissolve the reaction mixture in an organic solvent (e.g., Ethyl Acetate or Diethyl Ether). Avoid DCM if possible, as it can form emulsions with base.

  • Wash the organic layer with the 0.5 M NaOH solution (2x).

  • Time: Allow the layers to mix for at least 10–15 minutes per wash to ensure the biphasic reaction occurs.

  • Wash with Brine (Saturated NaCl) to remove excess base.

  • Dry over anhydrous

    or .

• Warning: Monitor for emulsion formation. If the benzoxazine contains phenolic groups, they may deprotonate; ensure the pH isn't high enough to solubilize your product (benzoxazines are usually lipophilic enough to stay in the organic phase).

Quality Control & Validation

You must verify the removal. A visual check is insufficient.

Method: 1H NMR Spectroscopy

Run a proton NMR in

.

Component	Chemical Shift ( ppm)	Multiplicity	Notes
Methyl Iodide (MeI)	2.16 ppm	Singlet (s)	Distinct, sharp peak.
Benzoxazine ( )	~4.6 - 4.9 ppm	Singlet (s)	Characteristic oxazine ring protons.[3]
Benzoxazine ( )	~3.9 - 4.1 ppm	Singlet (s)	Characteristic oxazine ring protons.[3][4]

• Pass Criteria: No detectable singlet at 2.16 ppm.

• Fail Criteria: Presence of peak at 2.16 ppm. Action: Repeat Protocol B.

Troubleshooting & FAQs

Q: Can I use an acid wash (e.g., dilute HCl) to remove amine impurities along with the MeI? A: NO. Benzoxazine rings are acid-sensitive. Exposure to acid causes hydrolysis, opening the ring to form free phenols and amines/formaldehyde. This destroys your monomer. Always maintain neutral or slightly basic conditions.

Q: Why not just add a liquid amine (like triethylamine) to quench the MeI? A: High Risk. While liquid amines react with MeI, they also act as catalysts for benzoxazine polymerization. If you add excess liquid amine and fail to remove it completely, your product will gel in the bottle. Solid-supported scavengers (Protocol B) eliminate this risk.

Q: My product turned purple. What happened? A: This indicates oxidation of the iodide ions (from MeI) to elemental iodine (

). It confirms MeI was present and degrading. You can wash the organic phase with 10% Sodium Thiosulfate ( ) to reduce the iodine back to colorless iodide, then proceed with Protocol B to remove the remaining alkyl halide.

Q: Is the MeI initiating polymerization immediately? A: It depends on temperature. At room temperature, MeI acts as a slow cationic initiator. However, if you heat the mixture (e.g., in a rotovap bath >50°C) while MeI is still present, you will accelerate the "gelling" process. Keep temperatures low (<40°C) until MeI is confirmed absent.

References

• Cationic Ring-Opening Polymerization of Benzoxazines

  • Title: Cationic ring-opening polymerization of 1,3-benzoxazines: mechanistic study using model compounds.

  • Source:Macromolecules (2010).[3][5]

  • Relevance: Establishes MeI as a covalent initiator that must be removed to prevent instability.

• Benzoxazine Chemical Stability

  • Title: Handbook of Benzoxazine Resins (Chapter: Physical and Chemical Properties).

  • Source: Elsevier (2011).[3]

  • Relevance: Confirms stability of the benzoxazine ring in aqueous alkali (allowing Protocol C) and instability in acid.

• Scavenging Methodologies

  • Title: Metal Scavengers and Organic Impurity Removal User Guide.
  • Source: Biotage Technical Notes.
  • Relevance: detailed protocols for using Si-Thiol and Si-Trisamine for alkyl halide removal.

• NMR Data Verification

  • Title: NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.[6]

  • Source:Journal of Organic Chemistry (1997/2010 Upd
  • Relevance: Standard reference for identifying MeI peak

Sources

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• 2. researchgate.net [researchgate.net]
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• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. kgroup.du.edu [kgroup.du.edu]

Technical Support Center: Stabilizing 3-Methylthio-1,4-benzoxazine for Long-Term Storage

This technical support guide is designed for researchers, scientists, and drug development professionals working with 3-methylthio-1,4-benzoxazine. Our goal is to provide you with the necessary knowledge and tools to ensure the long-term stability and integrity of this compound, a critical aspect of reliable and reproducible experimental outcomes. This guide is structured to address common challenges and questions through a series of frequently asked questions (FAQs) and in-depth troubleshooting protocols.

Introduction: Understanding the Stability Challenges of 3-Methylthio-1,4-benzoxazine

3-Methylthio-1,4-benzoxazine is a heterocyclic compound with a unique structure that, while offering significant potential in various research applications, also presents specific stability challenges. The two primary points of vulnerability in the molecule are the thioether group and the 1,4-benzoxazine ring system. The thioether is susceptible to oxidation, while the benzoxazine ring can undergo hydrolysis.[1][2] Understanding these potential degradation pathways is the first step toward implementing effective storage and handling strategies.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the stability and storage of 3-methylthio-1,4-benzoxazine.

Q1: What are the primary degradation pathways for 3-methylthio-1,4-benzoxazine during storage?

A1: The two main degradation pathways are:

• Oxidation of the thioether group: The sulfur atom in the methylthio group is susceptible to oxidation by atmospheric oxygen, light, or trace peroxide impurities.[2][3] This oxidation can lead to the formation of the corresponding sulfoxide and, upon further oxidation, the sulfone.

• Hydrolysis of the 1,4-benzoxazine ring: The oxazine ring can be sensitive to moisture, particularly under acidic or basic conditions, leading to hydrolytic cleavage of the ring.[1][4]

Q2: What are the ideal storage conditions to ensure the long-term stability of 3-methylthio-1,4-benzoxazine?

A2: To minimize degradation, we recommend the following storage conditions:

• Temperature: Store at low temperatures, preferably at -20°C or below, in a non-frost-free freezer to avoid temperature cycling.[5]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.[6]

• Light: Protect from light by using amber-colored vials or by storing the vials in a light-proof container.[6]

• Moisture: Use tightly sealed containers with a desiccant to minimize exposure to moisture.

Q3: I've noticed a change in the physical appearance of my compound (e.g., color change, clumping). What could be the cause?

A3: A change in physical appearance is often an indicator of degradation.[7] A yellowish or brownish discoloration could suggest oxidation of the thioether group. Clumping may indicate the absorption of moisture, which could lead to hydrolysis. It is crucial to re-analyze the purity of the compound if any physical changes are observed.

Q4: How can I check the purity of my 3-methylthio-1,4-benzoxazine sample after long-term storage?

A4: We recommend using High-Performance Liquid Chromatography (HPLC) with a UV detector as the primary method for routine purity checks.[8][9] For a more detailed analysis and identification of potential degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly effective.[8] Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy can also be a powerful tool to detect structural changes, such as those resulting from hydrolysis of the benzoxazine ring.[1][10]

Troubleshooting Guide

This section provides a more in-depth guide to identifying and addressing common stability issues.

Issue 1: Appearance of New Peaks in HPLC Chromatogram

• Symptom: Your HPLC analysis shows new, unexpected peaks that were not present in the initial analysis of the compound.

• Potential Cause: This is a strong indication of degradation. The new peaks likely correspond to degradation products such as the sulfoxide or sulfone of 3-methylthio-1,4-benzoxazine, or the ring-opened product from hydrolysis.

• Troubleshooting Steps:

  • Characterize the new peaks: If possible, use LC-MS to determine the mass of the new peaks. An increase of 16 or 32 atomic mass units would strongly suggest the formation of the sulfoxide or sulfone, respectively.

  • Perform a forced degradation study: To confirm the identity of the degradation products, you can intentionally degrade a small sample of your compound under oxidative and hydrolytic conditions (see Experimental Protocols section). Compare the retention times of the degradation products from the forced degradation study with the unknown peaks in your stored sample.

  • Review storage conditions: Ensure that the compound has been stored according to the recommended guidelines (low temperature, inert atmosphere, protection from light and moisture).

Issue 2: Inconsistent Experimental Results

• Symptom: You are observing variability in your experimental results when using different batches or even the same batch of 3-methylthio-1,4-benzoxazine over time.

• Potential Cause: This could be due to batch-to-batch variability in purity or the degradation of the compound over time.

• Troubleshooting Steps:

  • Establish a purity testing schedule: Regularly test the purity of your compound using a validated HPLC method, especially before starting a new set of experiments.

  • Qualify new batches: Upon receiving a new batch of 3-methylthio-1,4-benzoxazine, perform a full characterization (e.g., HPLC, LC-MS, NMR) to establish a baseline purity profile.

  • Prepare fresh solutions: For solution-based experiments, it is always best to prepare fresh solutions from the solid compound. If solutions must be stored, they should be kept at low temperatures and protected from light for a minimal amount of time.

Experimental Protocols

Protocol 1: Routine Purity Assessment by HPLC

This protocol provides a general method for the routine analysis of 3-methylthio-1,4-benzoxazine purity.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	A: Water with 0.1% formic acid B: Acetonitrile with 0.1% formic acid
Gradient	Start with a suitable gradient (e.g., 5% B to 95% B over 20 minutes)
Flow Rate	1.0 mL/min
Detection	UV at a suitable wavelength (e.g., 254 nm)
Injection Volume	10 µL
Column Temperature	25°C

Note: This is a general method and may require optimization for your specific instrumentation and sample.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential for identifying potential degradation products and validating the stability-indicating nature of your analytical methods.[11]

• Oxidative Degradation:

  • Dissolve a small amount of 3-methylthio-1,4-benzoxazine in a suitable solvent (e.g., acetonitrile).

  • Add a solution of hydrogen peroxide (e.g., 3% H₂O₂) and stir at room temperature.

  • Take samples at various time points (e.g., 1, 4, 8, 24 hours) and analyze by HPLC and LC-MS.

• Hydrolytic Degradation (Acidic):

  • Dissolve a small amount of the compound in a mixture of acetonitrile and 0.1 M hydrochloric acid.

  • Stir at room temperature or slightly elevated temperature (e.g., 40°C).

  • Take samples at various time points and analyze by HPLC, LC-MS, and ¹H NMR.

• Hydrolytic Degradation (Basic):

  • Dissolve a small amount of the compound in a mixture of acetonitrile and 0.1 M sodium hydroxide.

  • Stir at room temperature.

  • Take samples at various time points and analyze by HPLC, LC-MS, and ¹H NMR.

Visualizing Degradation Pathways and Workflows

Potential Degradation Pathways

Caption: Potential degradation pathways for 3-methylthio-1,4-benzoxazine.

Experimental Workflow for Stability Assessment

Caption: Workflow for ensuring the stability of 3-methylthio-1,4-benzoxazine.

References

• Burke, L. A., & Shay, J. M. (1994). Qualitative analysis of the stability of the oxazine ring of various benzoxazine and pyridooxazine derivatives with proton nuclear magnetic resonance spectroscopy. Journal of heterocyclic chemistry, 31(3), 619-623.
• Poole, L. B., & Nelson, K. J. (2021).
• Yuan, Z., Chen, Y., & Xian, M. (2018). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. Molecules (Basel, Switzerland), 23(12), 3177.
• Arza, C. R., Froimowicz, P., & Ishida, H. (2020). Developing Further Versatility in Benzoxazine Synthesis via Hydrolytic Ring-Opening. Polymers, 12(3), 723.
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Reference Data & Comparative Studies

Navigating the Spectral Landscape: A Comparative Guide to the 1H NMR Chemical Shift of the S-Methyl Group in 1,4-Benzoxazines

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of medicinal chemistry and materials science, 1,4-benzoxazine scaffolds are prized for their diverse biological activities and versatile applications. The precise characterization of these molecules is paramount, and Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone of this analytical process. This guide provides an in-depth analysis of the 1H NMR chemical shift of the S-methyl group in 1,4-benzoxazine derivatives, offering a predictive framework and practical experimental insights for researchers in the field.

The S-Methyl Proton: A Sensitive Reporter of the Benzoxazine Core's Electronic Environment

The chemical shift of the S-methyl (–SCH₃) protons in a 1,4-benzoxazine system is a nuanced indicator of the electronic landscape of the heterocyclic ring. While direct experimental data for a broad range of S-methyl-1,4-benzoxazines is not extensively reported in the literature, we can construct a robust predictive model by examining analogous structures and understanding the fundamental principles of NMR spectroscopy.

Comparative Analysis: Predicting the S-Methyl Chemical Shift

To establish a baseline, we first consider the chemical shift of the S-methyl group in thioanisole (phenyl methyl sulfide). In this simpler aromatic system, the S-methyl protons typically resonate in the range of δ 2.44–2.48 ppm in a deuterated chloroform (CDCl₃) solvent[1][2]. This value serves as our foundational reference point.

Now, let's introduce the structural complexities of the 1,4-benzoxazine ring and analyze their anticipated impact on the S-methyl proton's chemical shift.

Structural Feature/Substituent	Predicted Effect on S-Methyl Chemical Shift (Relative to Thioanisole)	Rationale	Predicted Chemical Shift Range (ppm)
Unsubstituted 1,4-Benzoxazine Backbone	Slight downfield shift	The oxygen atom in the oxazine ring is electron-withdrawing through its inductive effect, which can lead to a slight deshielding of the protons on the fused benzene ring and, consequently, the attached S-methyl group. The nitrogen atom's effect is more complex, as it can be electron-donating through resonance but also has an inductive withdrawing effect. The net effect is likely a minor deshielding.	~ 2.50 - 2.60
Electron-Withdrawing Group (e.g., -NO₂) on the Benzene Ring	Downfield shift	A strong electron-withdrawing group will decrease the electron density of the entire aromatic system. This deshielding effect will be transmitted to the S-methyl group, causing its protons to resonate at a higher chemical shift.	> 2.60
Electron-Donating Group (e.g., -OCH₃) on the Benzene Ring	Upfield shift	An electron-donating group will increase the electron density of the aromatic ring. This shielding effect will be relayed to the S-methyl group, resulting in a lower chemical shift.	< 2.50
Solvent Effects	Variable	The choice of NMR solvent can influence the chemical shift. More polar or aromatic solvents can induce shifts through intermolecular interactions. For instance, using a more polar solvent like DMSO-d₆ might lead to a slight downfield shift compared to CDCl₃ due to hydrogen bonding or other solvent-solute interactions.	Solvent-dependent

This comparative table provides a predictive framework for estimating the 1H NMR chemical shift of an S-methyl group in a 1,4-benzoxazine derivative. The actual observed chemical shift will be a composite of these electronic and environmental factors.

Experimental Protocol: Synthesis and 1H NMR Analysis of a Representative S-Methyl-1,4-Benzoxazine Derivative

To provide a practical context, we present a detailed, step-by-step methodology for the synthesis and 1H NMR analysis of a hypothetical target molecule: 6-(Methylthio)-2H-1,4-benzoxazin-3(4H)-one . This protocol is a composite of established synthetic procedures for benzoxazine and substituted aminophenol synthesis.

Synthesis of 6-(Methylthio)-2H-1,4-benzoxazin-3(4H)-one

This synthesis involves a two-step process, starting with the preparation of the key intermediate, 2-amino-5-(methylthio)phenol.

Step 1: Synthesis of 2-Amino-5-(methylthio)phenol

Synthesis of the aminophenol intermediate.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-(methylthio)-2-nitrophenol (1.0 equivalent) in a suitable solvent such as ethanol or acetic acid.

• Reduction: Add a reducing agent. A common and effective method is the use of tin(II) chloride (SnCl₂) in concentrated hydrochloric acid (HCl). Alternatively, catalytic hydrogenation (H₂ gas with a palladium on carbon catalyst) can be employed.

• Reaction Monitoring: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: After completion, cool the reaction mixture and neutralize it with a base (e.g., sodium bicarbonate or sodium hydroxide solution) until the pH is basic.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Step 2: Synthesis of 6-(Methylthio)-2H-1,4-benzoxazin-3(4H)-one

Cyclization to form the benzoxazinone ring.

• Reaction Setup: In a round-bottom flask, dissolve the synthesized 2-amino-5-(methylthio)phenol (1.0 equivalent) and a base such as potassium carbonate (K₂CO₃) (2.0 equivalents) in a suitable solvent like acetone or acetonitrile.

• Acylation and Cyclization: Cool the mixture in an ice bath and add chloroacetyl chloride (1.1 equivalents) dropwise. After the addition, allow the reaction to warm to room temperature and then heat to reflux.

• Reaction Monitoring: Monitor the reaction by TLC.

• Work-up: Once the reaction is complete, cool the mixture and filter off the inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by recrystallization or column chromatography to obtain the final product, 6-(methylthio)-2H-1,4-benzoxazin-3(4H)-one.

1H NMR Analysis

• Sample Preparation: Accurately weigh approximately 5-10 mg of the purified product and dissolve it in about 0.6-0.7 mL of deuterated chloroform (CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Data Acquisition: Acquire the 1H NMR spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Processing and Interpretation: Process the raw data (Fourier transform, phase correction, and baseline correction). Integrate the peaks to determine the relative number of protons. The expected spectrum for 6-(methylthio)-2H-1,4-benzoxazin-3(4H)-one would show:

  • A singlet for the S-methyl protons , predicted to be in the region of δ 2.50-2.60 ppm .

  • Signals for the aromatic protons on the benzoxazine ring.

  • A signal for the methylene protons of the oxazine ring.

  • A broad singlet for the N-H proton.

Conclusion

This guide provides a comprehensive framework for understanding and predicting the 1H NMR chemical shift of the S-methyl group in 1,4-benzoxazine derivatives. By using thioanisole as a reference and considering the electronic effects of the benzoxazine core and its substituents, researchers can make informed predictions about the spectral features of their target molecules. The detailed experimental protocol offers a practical starting point for the synthesis and characterization of these important heterocyclic compounds, empowering further research and development in this exciting field.

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A Researcher's Guide to Distinguishing S-Methyl and N-Methyl Isomers by 13C NMR Spectroscopy

In the landscape of drug discovery and organic synthesis, the precise determination of molecular structure is paramount. Isomeric ambiguity, particularly between S-methyl and N-methyl derivatives, can lead to significant challenges in establishing structure-activity relationships and ensuring the desired pharmacological profile. This guide provides a comprehensive comparison of S-methyl and N-methyl isomers using 13C Nuclear Magnetic Resonance (NMR) spectroscopy, offering researchers a reliable method for their differentiation.

The Underlying Principle: Electronegativity's Influence on Chemical Shift

The ability to distinguish between S-methyl and N-methyl isomers by 13C NMR lies in the fundamental principle of electronegativity. The chemical shift of a carbon nucleus in a 13C NMR spectrum is highly sensitive to its local electronic environment.[1] Electronegative atoms, such as nitrogen and sulfur, withdraw electron density from adjacent carbon atoms. This "deshielding" effect causes the carbon nucleus to experience a stronger magnetic field, resulting in a downfield shift to a higher ppm value.[1]

Nitrogen is more electronegative than sulfur. Consequently, the carbon atom of an N-methyl group is more deshielded than the carbon of an S-methyl group. This difference in electron withdrawal leads to a distinct and predictable separation of their signals in the 13C NMR spectrum, with the N-methyl carbon resonating at a higher chemical shift (further downfield) than the S-methyl carbon.

Visualizing the Workflow

The process of distinguishing S-methyl and N-methyl isomers using 13C NMR can be streamlined into a clear workflow, from sample preparation to spectral analysis.

Caption: Workflow for Isomer Differentiation by 13C NMR.

Expected Chemical Shift Ranges

The key to distinguishing the isomers lies in the significant difference in their 13C NMR chemical shifts. The following table summarizes the typical chemical shift ranges for S-methyl and N-methyl groups in common chemical environments.

Methyl Group Type	Typical 13C Chemical Shift (δ) Range (ppm)	Examples
S-Methyl	10 - 25	Methyl thioethers, S-methyl methionine (16.6 ppm)[2]
N-Methyl	25 - 50	Methylamines, N-methylanilines (~30.7 ppm)[3]

Note: These are general ranges and can be influenced by the surrounding molecular structure and solvent.

Experimental Protocol: A Step-by-Step Guide

This protocol outlines the necessary steps for preparing a sample and acquiring a high-quality 13C NMR spectrum for the purpose of distinguishing S-methyl and N-methyl isomers.

Materials:

• Isomeric sample (5-30 mg)

• Deuterated NMR solvent (e.g., Chloroform-d (CDCl3), Dimethyl sulfoxide-d6 (DMSO-d6))

• 5 mm NMR tubes

• Vortex mixer

• NMR Spectrometer

Procedure:

• Sample Preparation:

  • Accurately weigh 5-30 mg of the isomeric mixture. A higher concentration is generally required for 13C NMR compared to 1H NMR due to the low natural abundance of the 13C isotope.[4][5]

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent in a small vial.[4] The choice of solvent should be based on the sample's solubility and its compatibility with the compound.

  • Ensure the sample is fully dissolved. Gentle vortexing may be applied.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• NMR Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Set up a standard proton-decoupled 13C NMR experiment. Key parameters to consider include:

    • Pulse Sequence: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments).

    • Spectral Width: A typical spectral width for 13C NMR is around 200-250 ppm.

    • Acquisition Time: An acquisition time of 1-2 seconds is usually sufficient.

    • Relaxation Delay (d1): A relaxation delay of 2-5 seconds is recommended to allow for full relaxation of the carbon nuclei, which is crucial for obtaining quantitative information if needed.

    • Number of Scans (ns): Due to the low sensitivity of 13C NMR, a larger number of scans is required compared to 1H NMR. Start with 1024 scans and increase as necessary to achieve an adequate signal-to-noise ratio.

• Data Processing and Analysis:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Apply a baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift scale using the solvent peak as a reference (e.g., CDCl3 at 77.16 ppm).

  • Identify the signals in the methyl region of the spectrum (typically 10-50 ppm).

  • Compare the chemical shifts of the observed methyl signals to the expected ranges in the table above. The signal at the higher ppm value corresponds to the N-methyl group, while the signal at the lower ppm value corresponds to the S-methyl group.

Case Study: Hypothetical Isomeric Mixture of Methylated Thiophenol and Aniline

Consider a sample containing a mixture of S-methylthiophenol and N-methylaniline. The 13C NMR spectrum would be expected to show two distinct signals in the methyl region. The signal for the S-methyl group of S-methylthiophenol would appear around 15-20 ppm, while the signal for the N-methyl group of N-methylaniline would be observed further downfield, around 30-35 ppm. This clear separation allows for unambiguous assignment of each isomer.

Conclusion

13C NMR spectroscopy provides a robust and reliable method for distinguishing between S-methyl and N-methyl isomers. The predictable and significant difference in their chemical shifts, driven by the differing electronegativities of sulfur and nitrogen, allows for confident structural elucidation. By following a standardized experimental protocol and understanding the underlying principles, researchers can effectively resolve isomeric ambiguity, a critical step in advancing chemical and pharmaceutical research.

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A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Methylsulfanyl Benzoxazines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Imperative for Understanding Fragmentation

In the realm of drug discovery and materials science, benzoxazines are a class of heterocyclic compounds with a wide array of biological activities and applications in polymer chemistry. The introduction of a methylsulfanyl (-SCH₃) group can significantly modulate their physicochemical properties, including lipophilicity and metabolic stability. Mass spectrometry is an indispensable tool for the structural elucidation of such novel compounds. A thorough understanding of their fragmentation patterns under ionization is paramount for unambiguous identification, impurity profiling, and metabolism studies.[1]

This guide will navigate the predicted fragmentation pathways of methylsulfanyl benzoxazines, drawing parallels with and distinctions from related benzoxazine structures. We will delve into the causality behind the fragmentation choices, providing a logical framework for spectral interpretation.

Core Fragmentation Mechanisms: A Tale of Two Moieties

The fragmentation of a methylsulfanyl benzoxazine in a mass spectrometer is anticipated to be a composite of the fragmentation patterns characteristic of the benzoxazine ring system and the aromatic methylsulfanyl group.

The Benzoxazine Core: Ring-Opening and Subsequent Fissions

The benzoxazine ring is known to undergo complex fragmentation, often initiated by a ring-opening polymerization mechanism under certain conditions.[2][3] In the context of electron ionization mass spectrometry (EI-MS), the initial molecular ion is expected to be relatively stable due to the aromatic system. However, subsequent fragmentation can proceed via several pathways. One common pathway involves the cleavage of the bonds within the oxazine ring.

A plausible fragmentation cascade for the benzoxazine core begins with the loss of formaldehyde (CH₂O, 30 Da), a common fragmentation for similar structures. This would be followed by the loss of a hydrogen cyanide (HCN, 27 Da) molecule from the resulting intermediate.

The Methylsulfanyl Group: Characteristic Losses from an Aromatic Sulfide

The fragmentation of aromatic sulfides, such as thioanisole (methylthiobenzene), is well-documented.[4] The primary fragmentation pathways for the methylsulfanyl group are anticipated to be:

• Loss of a methyl radical (•CH₃): This results in a stable thiophenolate-type cation.

• Loss of a thioformaldehyde molecule (CH₂S): This is another potential rearrangement and fragmentation pathway.

• Cleavage of the C-S bond: This can lead to the formation of a phenyl cation and a methylsulfanyl radical.

Predicted Fragmentation Pattern of a Representative Methylsulfanyl Benzoxazine

Let us consider a hypothetical 6-methylsulfanyl-3,4-dihydro-2H-1,3-benzoxazine. Based on the principles outlined above, we can predict a series of fragmentation events. The initial molecular ion will undergo competing fragmentations related to both the benzoxazine ring and the methylsulfanyl group.

A key fragmentation pathway is likely initiated by the loss of a methyl radical from the methylsulfanyl group, a common fragmentation for aromatic sulfides.[5] This would be followed by fragmentation of the benzoxazine ring.

Caption: Predicted primary fragmentation pathways of a methylsulfanyl benzoxazine.

Comparative Fragmentation Analysis

To highlight the diagnostic value of the methylsulfanyl group, we will compare its predicted fragmentation pattern with that of an unsubstituted benzoxazine and a methoxy benzoxazine.

Feature	Methylsulfanyl Benzoxazine (Predicted)	Unsubstituted Benzoxazine (Known)	Methoxy Benzoxazine (Known)
Molecular Ion (M+)	Present, intensity depends on stability	Generally stable	Stable
Key Fragments	[M - 15]+ (loss of •CH₃) , [M - 30]+• (loss of CH₂O), [M - 47]+ (loss of •SCH₃)	[M - 30]+• (loss of CH₂O)	[M - 15]+ (loss of •CH₃), [M - 30]+• (loss of CH₂O), [M - 31]+ (loss of •OCH₃)
Diagnostic Ion(s)	Prominent [M - 15]+ peak	Absence of significant fragments other than from the benzoxazine core	Characteristic loss of a methyl radical and a methoxy radical

The presence of a prominent peak corresponding to the loss of a methyl radical (M-15) is a strong indicator of the methylsulfanyl group. While methoxy benzoxazines also exhibit an M-15 peak, the subsequent fragmentation patterns and the potential loss of a thiomethyl radical (•SCH₃) would help differentiate the two.

Experimental Protocol: Acquiring High-Quality Mass Spectra

The following is a general protocol for the analysis of methylsulfanyl benzoxazines using Gas Chromatography-Mass Spectrometry (GC-MS), a robust technique for volatile and semi-volatile small molecules.[6][7]

Sample Preparation

• Dissolution: Accurately weigh approximately 1 mg of the methylsulfanyl benzoxazine sample and dissolve it in 1 mL of a high-purity volatile solvent such as dichloromethane or ethyl acetate.[6]

• Dilution: Perform serial dilutions to obtain a final concentration in the range of 1-10 µg/mL. The optimal concentration should be determined empirically to avoid detector saturation.

• Filtration: Filter the final solution through a 0.22 µm syringe filter to remove any particulate matter that could contaminate the GC inlet.

GC-MS Instrumentation and Parameters

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• Column: A non-polar or medium-polarity column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is a good starting point.

• Injection Volume: 1 µL

• Inlet Temperature: 250 °C

• Injection Mode: Splitless (for high sensitivity) or split (e.g., 20:1, for higher concentrations)

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold: 5 minutes at 280 °C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 40-550

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

Rationale for Parameter Selection: The chosen temperature program allows for the elution of a wide range of semi-volatile compounds. The 70 eV ionization energy is a standard condition that promotes reproducible fragmentation and allows for comparison with established mass spectral libraries.[8]

Caption: General workflow for GC-MS analysis of methylsulfanyl benzoxazines.

Conclusion

The mass spectrometric fragmentation of methylsulfanyl benzoxazines is predicted to be a rich interplay of the fragmentation pathways of the benzoxazine core and the aromatic methylsulfanyl group. The characteristic loss of a methyl radical serves as a key diagnostic marker for the presence of the -SCH₃ moiety. By employing a systematic analytical approach and understanding these fundamental fragmentation principles, researchers can confidently identify and characterize these important molecules, paving the way for further advancements in drug discovery and materials science.

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elemental analysis data for 3-(methylsulfanyl)-2H-1,4-benzoxazine

An In-Depth Technical Guide to the Elemental Analysis of 3-(methylsulfanyl)-2H-1,4-benzoxazine and a Comparative Study with Related Benzoxazine Derivatives

Authored by: Senior Application Scientist, Gemini Laboratories

Introduction

In the realm of synthetic chemistry and drug development, the unambiguous characterization of novel molecules is paramount. Elemental analysis serves as a fundamental technique to determine the elemental composition of a compound, providing a critical checkpoint for verifying its proposed molecular formula. This guide offers a comprehensive overview of the elemental analysis of 3-(methylsulfanyl)-2H-1,4-benzoxazine, a sulfur-containing benzoxazine derivative of interest to researchers in materials science and medicinal chemistry. Due to the limited availability of published experimental data for this specific compound, we will present its theoretical elemental composition and compare it with experimentally determined data for other relevant benzoxazine derivatives. This comparative approach will provide valuable context and a practical framework for researchers working with this class of compounds.

The Significance of Elemental Analysis in Benzoxazine Chemistry

Benzoxazines are a versatile class of heterocyclic compounds known for their applications in polymer chemistry and as scaffolds in drug discovery.[1][2] The precise elemental composition of a synthesized benzoxazine derivative directly impacts its physicochemical properties and biological activity. Elemental analysis provides a quantitative measure of the mass percentages of carbon (C), hydrogen (H), nitrogen (N), and other elements like sulfur (S) and oxygen (O). A close agreement between the experimentally found values and the theoretically calculated percentages for the expected molecular formula provides strong evidence for the compound's purity and structural integrity.[3][4]

Elemental Composition: A Comparative Analysis

This section presents the theoretical and compares it with the experimentally determined elemental analysis data for two other benzoxazine monomers, designated as P-d and P-q, and a furan-containing benzoxazine, HPMI-fa.[4][5]

The molecular formula for 3-(methylsulfanyl)-2H-1,4-benzoxazine is C₉H₁₁NOS, with a molecular weight of 193.27 g/mol . The theoretical elemental composition is calculated as follows:

• Carbon (C): 55.93%

• Hydrogen (H): 5.74%

• Nitrogen (N): 7.25%

• Oxygen (O): 8.28%

• Sulfur (S): 16.59%

The following table provides a comparative overview of the elemental analysis data.

Compound	Molecular Formula	Element	Calculated (%)	Found (%)	Reference
3-(methylsulfanyl)-2H-1,4-benzoxazine	C₉H₁₁NOS	C	55.93	N/A	-
H	5.74	N/A	-
N	7.25	N/A	-
O	8.28	N/A	-
S	16.59	N/A	-
Benzoxazine Monomer (P-d)	C₂₉H₂₆N₂O₂	C	80.16	80.03	[5]
H	6.03	6.07	[5]
N	6.45	6.29	[5]
O	7.36	7.61	[5]
Benzoxazine Monomer (P-q)	C₂₉H₂₄Cl₂N₂O₂	C	69.19	68.86	[5]
H	4.81	4.62	[5]
N	5.56	5.66	[5]
O	6.36	6.52	[5]
Cl	14.08	14.34	[5]
HPMI-fa	C₁₇H₁₄N₂O₄	C	65.80	65.69	[4]
H	4.55	4.58	[4]
N	9.03	8.99	[4]
Note: Oxygen content is often determined by difference.

This comparison highlights the expected elemental percentages for our target compound and provides a benchmark against experimentally validated data for other benzoxazine structures. The close correlation between the calculated and found values for P-d, P-q, and HPMI-fa instills confidence in the reliability of this analytical technique for the characterization of novel benzoxazine derivatives.[4][5]

Experimental Protocol for Elemental Analysis

The following is a generalized, step-by-step methodology for obtaining elemental analysis data for a novel benzoxazine compound, such as 3-(methylsulfanyl)-2H-1,4-benzoxazine.

Sample Preparation

• Purity: Ensure the sample is of high purity. This is typically achieved through techniques like recrystallization or column chromatography. The purity of the sample is crucial for obtaining accurate elemental analysis data.[3]

• Drying: The sample must be thoroughly dried to remove any residual solvents or moisture, which can lead to inaccuracies in the hydrogen and oxygen content.[3] A common method is drying under a high vacuum at a suitable temperature for several hours.[3]

• Sample Weighing: Accurately weigh a small amount of the sample (typically 1-3 mg) using a calibrated microbalance.

Instrumentation and Analysis

• CHN/S Analyzer: A dedicated elemental analyzer is used for the combustion analysis. This instrument is designed for the simultaneous determination of carbon, hydrogen, and nitrogen. A separate module or a different instrument configuration is used for sulfur analysis.

• Combustion: The weighed sample is combusted in a furnace at a high temperature (typically 900-1100 °C) in a stream of pure oxygen.[3] This process converts the elements into their gaseous oxides: CO₂, H₂O, N₂, and SO₂.

• Separation and Detection: The gaseous products are then passed through a series of columns to separate them. The separated gases are detected using thermal conductivity detectors or other suitable sensors.

• Oxygen Analysis: Oxygen content is typically determined by pyrolysis in the absence of oxygen, where the sample is decomposed at a high temperature, and the resulting CO is measured. Alternatively, it can be calculated by subtracting the sum of the percentages of all other elements from 100%.

Data Analysis and Interpretation

• Calibration: The instrument is calibrated using certified standards with known elemental compositions.

• Calculation: The instrument's software calculates the percentage of each element in the sample based on the detector response and the sample weight.

• Comparison: The experimentally determined percentages are then compared with the theoretically calculated values for the proposed molecular formula. A deviation of ±0.4% is generally considered acceptable.

Workflow for Elemental Analysis

The following diagram illustrates the typical workflow for the elemental analysis of a synthetic compound.

Caption: Workflow for Elemental Analysis of a Synthetic Compound.

Conclusion

Elemental analysis remains an indispensable tool for the structural elucidation and purity confirmation of synthetic compounds. This guide has provided the theoretical elemental composition of 3-(methylsulfanyl)-2H-1,4-benzoxazine and contextualized it through a comparison with experimentally determined data for related benzoxazine derivatives. The detailed experimental protocol and workflow diagram offer a practical framework for researchers to confidently characterize their novel benzoxazine compounds. Adherence to rigorous sample preparation and analytical procedures is essential for obtaining accurate and reliable data, which is the bedrock of sound scientific research and development.

References

• Ishmukhametova, D. G., et al. (2021). Benzoxazine Monomers and Polymers Based on 3,3′-Dichloro-4,4′-Diaminodiphenylmethane: Synthesis and Characterization. Polymers, 13(9), 1395. [Link]

• Chen, S., et al. (2020). Developing Further Versatility in Benzoxazine Synthesis via Hydrolytic Ring-Opening. Polymers, 12(3), 701. [Link]

• ResearchGate. (n.d.). Elemental analysis data for benzoxazine monomers. [Link]

• Luo, X., et al. (2019). Polymerization of an AB-Type Benzoxazine Monomer toward Different Polybenzoxazine Networks: When Diels–Alder Reaction Meets Benzoxazine Chemistry in a Single-Component Resin. Macromolecules, 52(19), 7346-7357. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 3,4-Dihydro-2H-1,4-benzoxazines. [Link]

• SAMPE Digital Library. (n.d.). Bio-Based Benzoxazine Monomer and Polymer Based on Vanillin and Difurfuryl Diamine. [Link]

• Liu, Y., & Ishida, H. (2000). Synthesis and Properties of New Thermoplastic Polymers from Substituted 3,4-Dihydro-2H-1,3-benzoxazines. Macromolecules, 33(8), 2843-2849. [Link]

• Frontiers. (2025). Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells. [Link]

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A Researcher's Guide to X-ray Crystallography of 3-Alkylthio-1,4-Benzoxazine Crystals: A Comparative and Methodological Handbook

Introduction: The Significance of the 1,4-Benzoxazine Scaffold and the Role of X-ray Crystallography

The 1,4-benzoxazine moiety is a privileged heterocyclic scaffold found in a wide array of biologically active compounds, exhibiting properties ranging from antimicrobial to anticancer activities.[1][2] The substitution pattern on the benzoxazine ring system plays a crucial role in modulating the pharmacological profile of these molecules. The introduction of an alkylthio group at the 3-position is a compelling synthetic modification that can significantly influence the compound's lipophilicity, metabolic stability, and interaction with biological targets.

X-ray crystallography stands as the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid. For drug development, this technique is indispensable. It provides invaluable insights into:

• Conformational Analysis: Understanding the preferred spatial orientation of the molecule.

• Intermolecular Interactions: Identifying key non-covalent interactions such as hydrogen bonds, π-π stacking, and van der Waals forces that govern crystal packing.[3][4]

• Structure-Activity Relationships (SAR): Correlating the molecule's three-dimensional structure with its biological activity to guide the design of more potent and selective analogs.

• Polymorphism: Identifying and characterizing different crystalline forms of a drug substance, which can have profound implications for its solubility, stability, and bioavailability.

This guide will walk through the essential steps of X-ray crystallographic analysis, using known 1,4-benzoxazine derivatives as illustrative examples to prepare researchers for the characterization of novel 3-alkylthio-1,4-benzoxazines.

A Comparative Analysis of 1,4-Benzoxazine Crystal Structures

While specific crystallographic data for 3-alkylthio-1,4-benzoxazines is not publicly available, a comparative analysis of related structures provides a valuable framework for understanding the potential structural features of this subclass. The following table summarizes crystallographic data for two reported 1,4-benzoxazine derivatives.[3] This comparative data highlights the type of information that can be gleaned from a single-crystal X-ray diffraction experiment.

Compound	Ethyl 6-nitro-3a-(p-tolylamino)-1,2,3,3a-tetrahydrobenzo[b]cyclopenta[e][1][3]oxazine-9a(9H)-carboxylate [3]	Methyl 6,10b-dimethyl-5a,6,10b,11-tetrahydrobenzo[2][5][1][3]oxazino[2,3-b]indole-2-carboxylate [3]
Formula	C27H29N3O5	C20H20N2O3
Crystal System	Monoclinic	Orthorhombic
Space Group	P21/c	P212121
a (Å)	16.1234(3)	8.8953(2)
b (Å)	8.5253(2)	13.0124(3)
c (Å)	17.6543(4)	14.7892(3)
α (°)	90	90
β (°)	101.998(2)	90
γ (°)	90	90
Volume (ų)	2370.47(9)	1711.64(7)
Z	4	4
Key Intermolecular Interactions	N-H···O hydrogen bonds, C-H···π interactions, π-π stacking	C-H···O hydrogen bonds, C-H···π interactions

Expert Insights: The data presented in the table reveals the diversity in crystal packing even within the same core scaffold. The choice of substituents significantly influences the resulting crystal system and space group. The identification of specific intermolecular interactions, such as the N-H···O hydrogen bonds in the first example, is critical for understanding the stability of the crystal lattice and can inform strategies for crystal engineering.[3]

Experimental Workflow: From Synthesis to Structure

The journey from a synthesized compound to a fully refined crystal structure is a multi-step process that requires careful planning and execution. This section provides a detailed, step-by-step methodology for the crystallographic analysis of novel 3-alkylthio-1,4-benzoxazine derivatives.

Caption: A generalized workflow for the X-ray crystallographic analysis of small molecules.

Synthesis and Purification

The first crucial step is the synthesis of the target 3-alkylthio-1,4-benzoxazine derivatives. A general synthetic approach may involve the reaction of a 2-aminophenol with a suitable electrophile to construct the benzoxazine core, followed by the introduction of the alkylthio group.[2]

Trustworthiness: The purity of the starting material is paramount for successful crystallization. Impurities can inhibit crystal growth or lead to the formation of poorly diffracting crystals. Therefore, rigorous purification, for example by column chromatography followed by recrystallization, is essential. The purity should be confirmed by techniques such as NMR spectroscopy and mass spectrometry.

Single Crystal Growth

Obtaining high-quality single crystals suitable for X-ray diffraction is often the most challenging step.[5] A suitable crystal should be of an appropriate size (typically 0.1-0.3 mm in each dimension) and have well-defined faces with no visible defects.[5]

Common Crystallization Techniques:

• Slow Evaporation: A solution of the compound in a suitable solvent is allowed to evaporate slowly at a constant temperature. The choice of solvent is critical and often requires screening a range of solvents with varying polarities.

• Vapor Diffusion: A solution of the compound is placed in a small, open vial, which is then placed in a larger sealed container with a more volatile solvent (the precipitant). The slow diffusion of the precipitant vapor into the solution reduces the solubility of the compound, promoting crystallization.

• Solvent Layering: A less dense solvent in which the compound is soluble is carefully layered on top of a denser solvent in which the compound is insoluble. Crystals may form at the interface between the two solvents.

Expertise & Experience: The selection of crystallization conditions is largely empirical. A systematic approach involving screening different solvents, concentrations, temperatures, and techniques is often necessary. Patience is key, as crystal growth can take anywhere from a few days to several weeks.

X-ray Data Collection

Once a suitable single crystal is obtained, it is mounted on a goniometer head and placed in the X-ray beam of a single-crystal diffractometer.[6] Modern diffractometers are equipped with sensitive detectors and low-temperature devices to minimize radiation damage and thermal vibrations, leading to higher quality data.[5]

Key Experimental Parameters:

• X-ray Source: Commonly used sources are Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) radiation.

• Temperature: Data is typically collected at low temperatures (e.g., 100 K) to reduce thermal motion of the atoms.

• Data Collection Strategy: A series of diffraction images are collected as the crystal is rotated in the X-ray beam. The strategy is designed to measure a complete and redundant set of reflections.

Data Processing and Structure Solution

The collected diffraction images are processed to determine the unit cell parameters, space group, and the intensities of the individual reflections.[7] This is typically done using software provided with the diffractometer.

The processed data is then used to solve the crystal structure, which involves determining the initial positions of the atoms in the unit cell. For small molecules, this is most commonly achieved using "direct methods," which are mathematical techniques that use the measured intensities to phase the reflections.[3]

Structure Refinement and Validation

The initial structural model obtained from the solution is then refined using a full-matrix least-squares procedure.[3] This process adjusts the atomic positions, and their anisotropic displacement parameters to achieve the best possible fit between the observed and calculated diffraction data.

Authoritative Grounding: The quality of the final structure is assessed using various metrics, such as the R-factor (agreement factor), goodness-of-fit, and the analysis of the residual electron density map. The final structure should be chemically sensible and free of any major inconsistencies. Validation tools like PLATON are often used to check for missed symmetry and other potential issues.

Interpreting the Crystallographic Data: A Look at Intermolecular Interactions

The refined crystal structure provides a wealth of information beyond just the connectivity of atoms. A detailed analysis of the intermolecular interactions is crucial for understanding the solid-state behavior of the compound.

Caption: Common intermolecular interactions observed in organic crystals.

Hydrogen Bonding: The presence of hydrogen bond donors (like N-H) and acceptors (like the oxygen of the oxazine ring or the sulfur of the thioether) in 3-alkylthio-1,4-benzoxazines makes hydrogen bonding a likely and significant interaction in their crystal packing.

π-π Stacking: The aromatic benzene ring of the benzoxazine core can participate in π-π stacking interactions with adjacent molecules, contributing to the overall stability of the crystal lattice.

C-H···π Interactions: The alkyl groups of the thioether substituent can engage in C-H···π interactions with the aromatic rings of neighboring molecules.

Expertise & Experience: The analysis of these weak interactions is critical. Software such as Mercury can be used to visualize and quantify these interactions, providing a deeper understanding of the crystal packing. The nature and extent of these interactions can influence the physical properties of the solid, such as its melting point and solubility.

Conclusion and Future Directions

While the crystallographic data for 3-alkylthio-1,4-benzoxazine derivatives remains to be reported, this guide provides a comprehensive framework for researchers to undertake such studies. By following the detailed experimental protocols and leveraging the comparative data from related 1,4-benzoxazine structures, scientists are well-equipped to elucidate the three-dimensional structures of these novel compounds.

The determination of the crystal structures of 3-alkylthio-1,4-benzoxazines will be a significant contribution to the field of medicinal chemistry. This information will not only confirm the molecular structure but also provide crucial insights into their conformational preferences and intermolecular interactions. Such knowledge is invaluable for the rational design of new and improved therapeutic agents based on the 1,4-benzoxazine scaffold. It is anticipated that future research in this area will lead to the synthesis and crystallographic characterization of a variety of 3-alkylthio-1,4-benzoxazine derivatives, further expanding our understanding of their structure-activity relationships.

References

• Bashir, M. A., Ahmed, M. N., Gil, D. M., Frontera, A., Sun, J., & Larrosa, M. C. (2024). Synthesis and X-ray characterization of two new 1,4-benzoxazine derivatives: Structural analysis and DFT calculations. Journal of Molecular Structure, 1315, 138802. [Link]

• Rattanangkool, E., Saithong, S., & Meepowpan, P. (2021). Novel Dihydro-1,3,2H-benzoxazine Derived from Furfurylamine: Crystal Structure, Hirshfeld Surface Analysis, Photophysical Property, and Computational Study. Polymers, 13(11), 1735. [Link]

• Hao, L., Wu, G., Wang, Y., Xu, X., & Ji, Y. (2023). Synthesis of 1,4-benzoxazine derivatives from α-aminocarbonyls under transition-metal-free conditions. New Journal of Chemistry, 47(20), 9527-9531. [Link]

• Gundla, R., & Angothu, H. (2024). 1,4 Benzoxazine Derivatives: Synthesis, In-Silico Studies And Antimicrobial Evaluation. Journal of Drug Delivery and Therapeutics, 14(4), 1-8. [Link]

• Harvard University, Department of Chemistry and Chemical Biology. (n.d.). X-ray Core. Retrieved February 13, 2024, from [Link]

• Bentham Science Publishers. (2025). Synthetic Strategies and Therapeutic Profile of Some 1,4-benzoxazine Derivatives: A Review. Mini-Reviews in Medicinal Chemistry. [Link]

• ResearchGate. (n.d.). X-ray crystal data collection and refinement details of organic compounds. Retrieved February 13, 2024, from [Link]

• Harris, K. D. M., Johnston, R. L., & Cheung, E. Y. (2005). A Case Study in Direct-Space Structure Determination from Powder X-ray Diffraction Data: Finding the Hydrate Structure of an Organic Molecule with Significant Conformational Flexibility. Crystal Growth & Design, 5(5), 1871-1878. [Link]

• Florence, A. J., & Shankland, K. (2022). A good-practice guide to solving and refining molecular organic crystal structures from laboratory powder X-ray diffraction data. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 78(Pt 3), 267–283. [Link]

• Cambridge Crystallographic Data Centre. (n.d.). Access Structures. Retrieved February 13, 2024, from [Link]

• Phillips, W. C., & Rayment, I. (1995). X-Ray Data Collection From Macromolecular Crystals. In L. J. DeLucas (Ed.), Methods in Enzymology (Vol. 276, pp. 248-274). Academic Press. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-(Methylsulfanyl)-2H-1,4-benzoxazine

For researchers, scientists, and professionals in drug development, the responsible management and disposal of chemical reagents are paramount to ensuring laboratory safety, environmental protection, and regulatory compliance. This guide provides a detailed protocol for the proper disposal of 3-(Methylsulfanyl)-2H-1,4-benzoxazine, a compound within the benzoxazine class of heterocyclic molecules. In the absence of a specific Safety Data Sheet (SDS) for this compound, a cautious approach, treating it as hazardous waste based on the profiles of structurally similar chemicals, is essential.

I. Hazard Assessment and Classification

Table 1: Hazard Profile of Structurally Related Benzoxazine Compounds

Hazard Class	GHS Hazard Code	Description
Acute Toxicity, Oral	H302	Harmful if swallowed[1]
Acute Toxicity, Dermal	H312	Harmful in contact with skin[1]
Acute Toxicity, Inhalation	H332	Harmful if inhaled[1]
Skin Irritation	H315	Causes skin irritation[2][3][4]
Serious Eye Irritation	H319	Causes serious eye irritation[2][3][4][5]
Specific target organ toxicity (single exposure)	H335	May cause respiratory irritation[2][3][4]

Note: This data is for related benzoxazine compounds and should be used as a precautionary guide for 3-(Methylsulfanyl)-2H-1,4-benzoxazine.

II. Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, it is imperative to don the appropriate personal protective equipment to minimize exposure risks.

• Hand Protection : Wear chemical-resistant gloves, such as nitrile rubber.[1] Gloves should be inspected before use and disposed of properly after handling the waste.

• Eye Protection : Use tightly fitting safety goggles or glasses with side-shields.[6][7]

• Skin and Body Protection : A laboratory coat is mandatory.[1] For larger quantities or in case of potential splashing, consider additional protective clothing.

• Respiratory Protection : If there is a risk of generating dust or aerosols, or if working outside a well-ventilated area, use a NIOSH/MSHA-approved respirator.[8]

All handling of 3-(Methylsulfanyl)-2H-1,4-benzoxazine and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.[6][9]

III. Waste Segregation and Collection Protocol

Proper segregation is a critical step in safe chemical waste management. Improperly mixed chemicals can lead to dangerous reactions.

Step-by-Step Waste Collection:

• Designated Waste Container : Use a dedicated, chemically compatible, and clearly labeled waste container.[10][11] The container must be in good condition, free from damage, and have a secure, leak-proof closure.[10]

• Labeling : The container must be labeled with the words "Hazardous Waste" and the full chemical name: "3-(Methylsulfanyl)-2H-1,4-benzoxazine".[12] Include hazard pictograms indicating toxicity and irritation.[12]

• No Mixing : Do not mix 3-(Methylsulfanyl)-2H-1,4-benzoxazine waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[1] Incompatible chemicals must be kept separate using physical barriers.[10]

• Solid Waste : Collect any solid waste, including contaminated consumables like weighing paper, pipette tips, and gloves, in the designated solid waste container.[1][9]

• Liquid Waste : If the compound is in a solution, collect it in a designated liquid waste container. Do not pour chemical waste down the drain.[11][12] Manually pouring bulk amounts of chemical waste (generally defined as 200 mL or more) down the drain is typically not permitted by regulations like those from the EPA.[12]

• Container Closure : Keep the waste container securely closed when not in use.[11]

IV. Storage of Chemical Waste

Proper storage of hazardous waste is regulated and essential for safety.

• Storage Location : Store the waste container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation and under the control of laboratory personnel.[10][12] The SAA must be within the line of sight of where the waste is generated.[12]

• Environmental Conditions : Store the waste away from heat sources, direct sunlight, and electrical panels.[11] The storage area should be cool, dry, and well-ventilated.[6][7]

• Secondary Containment : It is best practice to use secondary containment systems to prevent the spread of material in case of a leak.[10]

• Inspections : Regularly inspect the storage area and containers for any signs of leaks, deterioration, or improper labeling.[10] Central Accumulation Areas (CAAs) require documented weekly inspections.[12]

V. Disposal Pathway Decision Framework

The final disposal of 3-(Methylsulfanyl)-2H-1,4-benzoxazine must be conducted in compliance with all local, regional, and national regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[10]

Caption: Decision workflow for the disposal of 3-(Methylsulfanyl)-2H-1,4-benzoxazine.

VI. Final Disposal Method

The recommended and most common method for the disposal of this type of chemical waste is through a licensed chemical destruction facility.[6][13]

• Controlled Incineration : This is the preferred method for many organic chemical wastes.[6][13] Controlled incineration with flue gas scrubbing ensures that harmful combustion byproducts are not released into the atmosphere.[6][13]

• Landfill : Disposal in a sanitary landfill is only permissible for packaging that has been properly decontaminated (e.g., triple-rinsed) and punctured to render it unusable for other purposes.[6][13] Un-treated chemical waste should not be sent to a landfill.

Never discharge 3-(Methylsulfanyl)-2H-1,4-benzoxazine or its containers into sewer systems or the environment. [6]

VII. Spill Management

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[6] Remove all sources of ignition.[6][13] Use appropriate PPE and contain the spill. Collect the spilled material using spark-proof tools and place it in a suitable, closed container for disposal.[6][13]

By adhering to these procedures, you contribute to a safe laboratory environment and ensure the responsible management of chemical waste. Always consult your institution's specific waste disposal guidelines and EHS office for any additional requirements.

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Navigating the Safe Handling of 3-(Methylsulfanyl)-2H-1,4-benzoxazine: A Guide to Personal Protective Equipment and Disposal

Hazard Assessment: Understanding the Risks

Based on data from related 1,4-benzoxazine compounds, 3-(Methylsulfanyl)-2H-1,4-benzoxazine should be handled as a substance that is potentially hazardous. The primary anticipated risks include:

• Skin Irritation: Direct contact may cause redness, itching, and inflammation.[1][2][3]

• Serious Eye Irritation: Contact with the eyes can lead to significant irritation and potential damage.[1][2][3][4][5]

• Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory tract.[1]

• Skin Sensitization: Some related compounds have been shown to cause allergic skin reactions upon repeated exposure.[5]

Given the absence of specific toxicological data, it is prudent to assume the compound may have other unknown hazards. Therefore, minimizing exposure is the paramount objective.

Foundational Safety: Engineering and Administrative Controls

Before any personal protective equipment (PPE) is donned, the primary methods for exposure control must be in place.

Engineering Controls: The most effective way to mitigate risk is to handle the chemical in a controlled environment.

• Chemical Fume Hood: All manipulations of 3-(Methylsulfanyl)-2H-1,4-benzoxazine, especially the handling of its solid form and the preparation of solutions, must be conducted in a certified chemical fume hood.[4] This is non-negotiable.

• Ventilation: Ensure the laboratory has adequate general ventilation.

Administrative Controls:

• Standard Operating Procedures (SOPs): Develop and strictly adhere to detailed SOPs for all procedures involving this compound.

• Training: All personnel must be trained on the potential hazards and safe handling procedures outlined in this guide and the relevant SDSs for similar compounds.

• Hygiene Practices: Always wash hands thoroughly with soap and water after handling the compound, before breaks, and at the end of a shift.[2][3][5][6] Do not eat, drink, or smoke in the laboratory.[1][6][7]

Personal Protective Equipment (PPE): Your Last Line of Defense

PPE is essential to prevent direct contact with the chemical. The following are the minimum requirements for handling 3-(Methylsulfanyl)-2H-1,4-benzoxazine.

Eye and Face Protection

• Safety Glasses: At a minimum, safety glasses with side shields that conform to EN166 (EU) or OSHA 29 CFR 1910.133 (US) standards are required for any work with this compound.[1][4]

• Goggles: For procedures with a higher risk of splashing, such as when transferring solutions, chemical splash goggles should be worn.

• Face Shield: In addition to goggles, a face shield should be used when handling larger quantities or if there is a significant splash risk.

Skin and Body Protection

• Gloves:

  • Type: Chemical-resistant gloves are mandatory. Nitrile gloves are a common and effective choice for many laboratory chemicals. Always inspect gloves for any signs of damage before use.[5]

  • Technique: Use proper glove removal technique to avoid contaminating your skin. Dispose of used gloves in the designated chemical waste stream.[5]

• Laboratory Coat: A fully buttoned, long-sleeved laboratory coat is required to protect the skin and personal clothing.

• Additional Protection: For tasks with a higher risk of exposure, consider using chemical-resistant aprons and shoe covers.

Respiratory Protection

The use of a chemical fume hood should be sufficient to control airborne exposure. However, in the rare event that handling the compound outside of a fume hood is unavoidable (e.g., during a large spill cleanup), respiratory protection will be necessary.

• Respirator: A NIOSH (US) or EN 149 (EU) approved respirator with a particulate filter may be required if dusts are generated and not adequately controlled by ventilation.[4][6] All respirator use must be in accordance with a comprehensive respiratory protection program, including fit testing and training.

PPE Selection Matrix

Task	Eye/Face Protection	Gloves	Body Protection	Respiratory Protection
Weighing solid	Safety glasses with side shields	Nitrile gloves	Lab coat	Not required inside a fume hood
Preparing solutions	Chemical splash goggles	Nitrile gloves	Lab coat	Not required inside a fume hood
Transferring solutions	Chemical splash goggles	Nitrile gloves	Lab coat	Not required inside a fume hood
Reaction work-up	Chemical splash goggles and face shield	Nitrile gloves	Lab coat	Not required inside a fume hood
Spill clean-up	Chemical splash goggles and face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant apron over lab coat	Air-purifying respirator with particulate filter

Workflow for PPE Selection

Caption: Decision tree for selecting appropriate PPE.

Operational and Disposal Protocols

Step-by-Step Guide to Donning and Doffing PPE

Donning (Putting On):

• Lab Coat: Put on a clean, fully-buttoned lab coat.

• Gloves: Don a pair of appropriate chemical-resistant gloves.

• Eye/Face Protection: Put on safety glasses, goggles, or a face shield as required by the task.

Doffing (Taking Off):

• Gloves: Remove gloves using a technique that avoids touching the outside of the glove with your bare hands. Dispose of them immediately in the designated waste container.

• Lab Coat: Remove your lab coat, turning it inside out to contain any potential contamination.

• Eye/Face Protection: Remove your eye and face protection.

• Hand Washing: Immediately wash your hands thoroughly with soap and water.

Decontamination and Spill Response

• Decontamination: All surfaces and equipment should be wiped down with an appropriate solvent (e.g., 70% ethanol or isopropanol) after use.

• Spill Response:

  • Evacuate: Alert others in the immediate area and evacuate if necessary.

  • Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

  • Contain: For small spills, use an inert absorbent material (e.g., sand or vermiculite) to contain the spill.[4]

  • Clean-up: Wearing appropriate PPE (including respiratory protection if necessary), carefully sweep or scoop up the absorbed material and place it in a sealed container for disposal.

  • Decontaminate: Clean the spill area thoroughly.

Waste Disposal

• Chemical Waste: All unused 3-(Methylsulfanyl)-2H-1,4-benzoxazine and solutions containing it must be disposed of as hazardous chemical waste.[5]

• Contaminated Materials: All materials that have come into contact with the compound, including gloves, absorbent materials, and empty containers, must also be disposed of as hazardous chemical waste.

• Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.[8] Do not discharge to sewer systems.[8]

Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[5] Seek medical attention if irritation persists.[2][9]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[4][5] Remove contact lenses if present and easy to do.[4][5] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[4][9] If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[8][10]

By adhering to these stringent safety protocols, researchers can confidently and safely handle 3-(Methylsulfanyl)-2H-1,4-benzoxazine, ensuring both personal safety and the integrity of their research.

References

• Chemos GmbH & Co.KG. (2020, August 27). Safety Data Sheet: 1-methyl-6-nitro-2H-3,1-benzoxazine-2,4(1H)-dione. Retrieved from [Link]

• BB FABRICATION. (n.d.). SAFETY DATA SHEET. Retrieved from [Link]

• Fisher Scientific. (2025, December 20). SAFETY DATA SHEET: 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid. Retrieved from [Link]

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• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. chemos.de [chemos.de]
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